Technical Documentation Center

5-(Furan-3-yl)furan-2-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-(Furan-3-yl)furan-2-carboxylic acid

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 5-(Furan-3-yl)furan-2-carboxylic acid: Properties, Synthesis, and Applications

Introduction The furan scaffold is a cornerstone in medicinal chemistry, valued for its presence in a multitude of pharmacologically active compounds.[1] Its unique electronic and steric properties often enhance the biol...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The furan scaffold is a cornerstone in medicinal chemistry, valued for its presence in a multitude of pharmacologically active compounds.[1] Its unique electronic and steric properties often enhance the biological activity, binding affinity, and pharmacokinetic profiles of drug candidates. Furan derivatives have demonstrated a wide array of therapeutic potentials, including antibacterial, antifungal, anticancer, and anti-inflammatory activities.[1][2] This guide focuses on a specific derivative, 5-(Furan-3-yl)furan-2-carboxylic acid, a molecule of interest for its potential as a building block in the synthesis of novel therapeutic agents. Due to the limited availability of direct experimental data for this specific compound, this document will leverage data from closely related furan-2-carboxylic acid analogues to provide a comprehensive overview of its anticipated physical and chemical properties, alongside proposed methodologies for its synthesis and characterization.

Molecular Structure and Physicochemical Properties

The foundational structure of 5-(Furan-3-yl)furan-2-carboxylic acid consists of a furan-2-carboxylic acid moiety substituted at the 5-position with a furan-3-yl group. This arrangement of two interconnected furan rings is expected to influence its electronic properties and spatial conformation, which are critical determinants of its reactivity and biological interactions.

Table 1: Predicted Physicochemical Properties of 5-(Furan-3-yl)furan-2-carboxylic acid

PropertyPredicted ValueComments and Comparative Insights
Molecular Formula C₉H₆O₄Calculated based on the chemical structure.
Molecular Weight 178.14 g/mol Calculated based on the molecular formula. For comparison, 5-phenylfuran-2-carboxylic acid has a molecular weight of 188.18 g/mol .
Appearance White to off-white or pale yellow crystalline solidBased on the typical appearance of similar furan carboxylic acids such as 2-furancarboxylic acid and 5-formyl-2-furancarboxylic acid.[3][4]
Melting Point (°C) 180 - 220Estimated based on related compounds. For instance, 5-(4-nitrophenyl)furan-2-carboxylic acid has a melting point of 256 °C (dec.), while 5-formyl-2-furancarboxylic acid melts at 206-212 °C.[3][5] The exact value will depend on crystalline packing and intermolecular forces.
Boiling Point (°C) > 300Furan-2-carboxylic acid has a boiling point of 230-232 °C.[4] The larger molecular weight and increased potential for intermolecular interactions in the target molecule suggest a significantly higher boiling point.
Solubility Sparingly soluble in water; soluble in organic solvents like ethanol, DMSO, and DMF.The carboxylic acid group imparts some water solubility, but the overall hydrophobic nature of the bifuran structure is expected to limit it. 5-Hydroxymethyl-2-furancarboxylic acid shows solubility in ethanol, DMSO, and DMF.[6]
pKa ~3.0 - 4.0The pKa of furan-2-carboxylic acid is 3.12 at 25 °C.[4] The electronic effect of the second furan ring is not expected to drastically alter the acidity of the carboxylic acid.

Chemical Reactivity and Stability

The chemical behavior of 5-(Furan-3-yl)furan-2-carboxylic acid is dictated by the interplay of its constituent functional groups: the two furan rings and the carboxylic acid.

Reactivity of the Furan Rings

The furan ring is an electron-rich aromatic system prone to electrophilic substitution, typically at the C5 position. In this molecule, the C5 position of the furan-2-carboxylic acid ring is already substituted. The second furan ring (furan-3-yl) will also be susceptible to electrophilic attack. The furan ring system can also undergo oxidation, which can lead to ring-opening and the formation of dicarbonyl compounds.

Reactivity of the Carboxylic Acid Group

The carboxylic acid moiety will exhibit typical reactions of this functional group, including:

  • Esterification: Reaction with alcohols in the presence of an acid catalyst to form the corresponding esters.

  • Amidation: Reaction with amines to form amides, often facilitated by coupling agents.

  • Reduction: Reduction to the corresponding alcohol (5-(Furan-3-yl)furan-2-yl)methanol using reducing agents like lithium aluminum hydride.

  • Decarboxylation: While generally requiring harsh conditions, decarboxylation to form 2-(furan-3-yl)furan is a potential transformation.

The interplay between the furan rings and the carboxylic acid can lead to more complex reactions, and the overall stability of the molecule will be influenced by factors such as temperature, pH, and the presence of oxidizing or reducing agents.

Spectroscopic Characterization (Predicted)

Predicting the spectroscopic data is crucial for the identification and characterization of 5-(Furan-3-yl)furan-2-carboxylic acid upon its synthesis. These predictions are based on the analysis of similar structures.

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on both furan rings. The protons on the furan-2-carboxylic acid ring will likely appear as doublets, while the protons on the furan-3-yl ring will exhibit more complex splitting patterns. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift (typically >10 ppm).

  • ¹³C NMR: The carbon NMR spectrum will display nine distinct signals corresponding to the nine carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will be the most downfield signal (typically >160 ppm). The chemical shifts of the furan carbons will be in the aromatic region (approximately 110-160 ppm).

  • Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad O-H stretching band for the carboxylic acid (around 2500-3300 cm⁻¹), a sharp C=O stretching band for the carbonyl group (around 1680-1710 cm⁻¹), and C-O-C stretching bands characteristic of the furan rings.

  • Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (178.14 g/mol ). Fragmentation patterns will likely involve the loss of COOH, CO, and cleavage of the bond between the two furan rings.

Proposed Synthetic Pathway

Synthesis_Pathway A 5-Bromofuran-2-carboxylic acid Catalyst Pd Catalyst Base A->Catalyst B Furan-3-boronic acid B->Catalyst C 5-(Furan-3-yl)furan-2-carboxylic acid Catalyst->C

Caption: Proposed Suzuki coupling for the synthesis of 5-(Furan-3-yl)furan-2-carboxylic acid.

Experimental Protocol: Suzuki Coupling Synthesis

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 5-bromofuran-2-carboxylic acid (1 equivalent), furan-3-boronic acid (1.2 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equivalents), and a base such as potassium carbonate (3 equivalents).

  • Solvent Addition: Add a suitable solvent system, typically a mixture of an organic solvent (e.g., dioxane or toluene) and water.

  • Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Acidify the aqueous layer with a dilute acid (e.g., 1M HCl) to precipitate the carboxylic acid product.

  • Purification: Filter the precipitate and wash with cold water. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Methodology for Physicochemical Characterization

To validate the predicted properties and fully characterize 5-(Furan-3-yl)furan-2-carboxylic acid, the following experimental protocols are recommended.

Determination of Melting Point

Melting_Point_Workflow A Sample Preparation: Finely grind the crystalline solid. B Capillary Loading: Pack the sample into a capillary tube. A->B C Melting Point Apparatus: Place the capillary in the apparatus. B->C D Heating and Observation: Slowly heat and observe the melting range. C->D E Data Recording: Record the temperatures at which melting begins and is complete. D->E

Caption: Workflow for determining the melting point of the synthesized compound.

Experimental Protocol: Melting Point Determination

  • Sample Preparation: A small amount of the purified, dry crystalline 5-(Furan-3-yl)furan-2-carboxylic acid is finely ground.

  • Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3 mm.

  • Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

  • Heating and Observation: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

  • Data Recording: The temperature at which the first liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting range.

Determination of Solubility

Solubility_Workflow A Sample Addition: Add excess solid to a known volume of solvent. B Equilibration: Stir the mixture at a constant temperature for an extended period (e.g., 24 hours). A->B C Separation: Filter or centrifuge to remove undissolved solid. B->C D Quantification: Analyze the concentration of the solute in the supernatant using a suitable method (e.g., UV-Vis spectroscopy or HPLC). C->D

Caption: Workflow for the experimental determination of solubility.

Experimental Protocol: Solubility Determination

  • Sample Preparation: An excess amount of 5-(Furan-3-yl)furan-2-carboxylic acid is added to a known volume of the desired solvent (e.g., water, ethanol) in a sealed vial.

  • Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker) at a constant temperature for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: The suspension is filtered through a syringe filter (e.g., 0.45 µm) or centrifuged to separate the undissolved solid from the saturated solution.

  • Concentration Analysis: The concentration of the dissolved compound in the clear supernatant is determined using a calibrated analytical technique such as UV-Vis spectroscopy (if the compound has a chromophore) or High-Performance Liquid Chromatography (HPLC).

Determination of pKa

The pKa can be determined experimentally by potentiometric titration or UV-metric methods.

Experimental Protocol: Potentiometric Titration for pKa Determination

  • Solution Preparation: A known concentration of 5-(Furan-3-yl)furan-2-carboxylic acid is dissolved in a suitable solvent, typically a mixture of water and a co-solvent like methanol or ethanol to ensure solubility.

  • Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of known concentration.

  • pH Monitoring: The pH of the solution is monitored continuously throughout the titration using a calibrated pH meter.

  • Data Analysis: A titration curve (pH versus volume of titrant added) is plotted. The pKa is the pH at the half-equivalence point, where half of the carboxylic acid has been neutralized.

Potential Applications in Drug Discovery and Materials Science

The bifuran-carboxylic acid scaffold is a promising starting point for the development of novel compounds with diverse applications.

  • Medicinal Chemistry: The structure can be further functionalized to create libraries of compounds for screening against various biological targets. The furan rings can act as bioisosteres for other aromatic systems, potentially improving the pharmacological properties of known drugs.[1]

  • Materials Science: Furan-based polymers are gaining interest as renewable alternatives to petroleum-based plastics. 5-(Furan-3-yl)furan-2-carboxylic acid could serve as a monomer or a precursor to monomers for the synthesis of novel biopolymers with unique thermal and mechanical properties.

Conclusion

While direct experimental data on 5-(Furan-3-yl)furan-2-carboxylic acid is currently lacking, this technical guide provides a comprehensive overview of its anticipated properties and reactivity based on the well-established chemistry of related furan compounds. The proposed synthetic and characterization methodologies offer a clear path for researchers to synthesize and validate the properties of this promising molecule. Its unique bifuran structure makes it a compelling candidate for further investigation in both medicinal chemistry and materials science, with the potential to contribute to the development of new therapeutics and sustainable materials.

References

  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (n.d.). orientjchem.org. Retrieved February 17, 2026, from [Link]

  • Furan: A Promising Scaffold for Biological Activity. (2024, January 25). ijabbr.com. Retrieved February 17, 2026, from [Link]

  • PubChem. (n.d.). 5-(Pentan-3-yl)furan-2-carboxylic acid. Retrieved February 17, 2026, from [Link]

  • A Review on Biological and Medicinal Significance of Furan. (2023, February 18). AlQalam Journal of Medical and Applied Sciences. Retrieved February 17, 2026, from [Link]

  • Synthesis of vinyl esters of some furan carboxylic acids based on vinyl acetate. (n.d.). E3S Web of Conferences. Retrieved February 17, 2026, from [Link]

  • Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved February 17, 2026, from [Link]

  • One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. (n.d.). Arkivoc. Retrieved February 17, 2026, from [Link]

  • Thermodynamic Properties of Furan-2-carboxylic and 3-(2-Furyl)-2-propenoic Acids. (2014, November). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Wikipedia. (n.d.). 2-Furoic acid. Retrieved February 17, 2026, from [Link]

  • PubChem. (n.d.). 5-Phenylfuran-2-carboxylic acid. Retrieved February 17, 2026, from [Link]

  • Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives. (2004). ResearchGate. Retrieved February 17, 2026, from [Link]

  • PubChem. (n.d.). 5-(3-Nitrophenyl)-2-furoic acid. Retrieved February 17, 2026, from [Link]

  • ELECTRONIC SUPPORTING INFORMATION FOR Molecular structure and composition elucidation of an industrial humin and its fractions. (n.d.). The Royal Society of Chemistry. Retrieved February 17, 2026, from [Link]

  • Preparation and Properties of Furan. (n.d.). Scribd. Retrieved February 17, 2026, from [Link]

  • 5-(4-Nitrophenyl)furan-2-carboxylic Acid. (2022, December 2). MDPI. Retrieved February 17, 2026, from [Link]

  • Oxidations of Furan Rings in Organic Synthesis: Expanding Synthetic Utility of Aromatic Heterocycles. (2000, October 2). SSRN. Retrieved February 17, 2026, from [Link]

Sources

Exploratory

"theoretical and computational studies of furan-based carboxylic acids"

An In-depth Technical Guide: Introduction: The Rising Prominence of Furan-Based Carboxylic Acids Furan-based carboxylic acids, a class of heterocyclic organic compounds, stand at the intersection of renewable resources a...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide:

Introduction: The Rising Prominence of Furan-Based Carboxylic Acids

Furan-based carboxylic acids, a class of heterocyclic organic compounds, stand at the intersection of renewable resources and high-value chemical synthesis.[1][2] Derived from biomass, molecules like 2-furoic acid and 2,5-furandicarboxylic acid (FDCA) are not merely academic curiosities; they are pivotal platform chemicals with burgeoning applications in pharmaceuticals, polymer science, and agrochemicals.[3][4][5] Their rigid, aromatic furan core combined with the reactive carboxylic acid group(s) imparts unique electronic and structural properties, making them attractive scaffolds for drug design and building blocks for novel bio-based polymers.[5][6]

The therapeutic potential of furan derivatives is vast, with demonstrated antibacterial, antifungal, anticancer, and anti-inflammatory activities.[1][2][4][7] In materials science, FDCA is championed as a sustainable replacement for petroleum-derived terephthalic acid in the production of polyesters like PEF (polyethylene furanoate).[3][5]

To unlock the full potential of these versatile molecules, we must look beyond empirical laboratory synthesis. Theoretical and computational chemistry provides a powerful lens to investigate their intrinsic properties at an atomic level.[8][9] By simulating molecular behavior, we can predict structure, stability, reactivity, and interactions with biological targets, thereby guiding rational design and accelerating the development of new drugs and materials. This guide offers researchers, scientists, and drug development professionals a comprehensive overview of the core computational methodologies employed, the practical workflows for their application, and the critical insights they provide into the chemistry of furan-based carboxylic acids.

Part 1: Foundational Computational Methodologies

The computational investigation of furan-based carboxylic acids relies on a multi-scale modeling approach, from the high accuracy of quantum mechanics for understanding electronic details to the large-scale dynamics captured by molecular mechanics.

Quantum Mechanics (QM): Decoding Electronic Structure and Reactivity

Quantum mechanics is indispensable for accurately describing the electronic behavior that governs the geometry, stability, and reactivity of these molecules.

Density Functional Theory (DFT): The Workhorse Method DFT has become the predominant QM method for studying systems of this size due to its excellent balance of accuracy and computational cost. It is routinely used to predict a wide array of molecular properties.[1][8][10]

  • Causality of Choice: DFT is chosen over simpler methods because it includes electron correlation, which is crucial for accurately describing the π-system of the aromatic furan ring and the electronic effects of the carboxylic acid group. Functionals like B3LYP are popular for their robust performance across many organic systems, while basis sets such as 6-311++G(d,p) provide the necessary flexibility to describe both the core and valence electrons, as well as polarization and diffuse functions important for hydrogen bonding and anions.[11][12][13]

  • Key Applications:

    • Geometric & Structural Analysis: DFT accurately predicts bond lengths, bond angles, and dihedral angles. This is critical for understanding the planarity of the molecule and the conformational preferences of the carboxylic acid group (e.g., cis vs. trans conformers).[12][14] It is also used to study the structure of intermolecular hydrogen-bonded dimers, which are often the predominant form in the solid state.[15][16]

    • Vibrational Spectroscopy: Calculation of harmonic vibrational frequencies allows for the simulation of infrared (IR) and Raman spectra.[11] Comparing these simulated spectra to experimental data serves as a powerful validation of the computed structure.[15][16]

    • Electronic Properties & Reactivity: DFT provides fundamental insights into chemical reactivity through several key descriptors:

      • Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) and their energy gap are crucial indicators of electronic excitability and reactivity. A small HOMO-LUMO gap suggests high chemical reactivity.[13][17]

      • Molecular Electrostatic Potential (MEP): MEP maps visualize the charge distribution on the molecular surface, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions, which are the likely sites for chemical reactions.[1][13][18]

      • Reactivity Descriptors: Indices such as chemical potential, hardness, and electrophilicity can be calculated to quantify and compare the reactivity of different furan derivatives.[8][10]

    • Thermochemistry: DFT can be used to calculate thermodynamic properties like enthalpies of formation, which are essential for understanding reaction energetics and combustion properties.[9][19][20]

Molecular Dynamics (MD): Simulating Molecular Motion and Interactions

While QM methods provide a static, time-independent picture, MD simulations allow us to observe the dynamic evolution of a molecular system over time.[21][22] This is essential for understanding conformational flexibility and interactions within a complex environment, such as a solvent or a biological receptor.[23]

  • Causality of Choice: For systems too large for routine QM calculations (e.g., a drug candidate bound to a protein in a water box), MD is the method of choice. It uses classical mechanics and a pre-defined "force field" to approximate the potential energy of the system. The choice of force field is critical for accuracy.

  • Key Applications:

    • Conformational Sampling: MD simulations can explore the potential energy surface of a molecule, revealing the different low-energy conformations it can adopt and the transitions between them. This is particularly important for understanding the flexibility of the carboxylic acid group and its orientation relative to the furan ring.[14][24][25][26]

    • Drug-Target Interactions: In drug discovery, MD is crucial for refining docked poses of a furan-based ligand within a protein's active site. It allows for the assessment of the stability of the binding pose and the detailed analysis of intermolecular interactions, such as hydrogen bonds and π-π stacking, over time.[23][27][28][29]

    • Solvation Effects: MD explicitly models the influence of solvent molecules (e.g., water) on the structure and dynamics of the furan-based carboxylic acid, providing a more realistic representation than gas-phase QM calculations.

Quantitative Structure-Activity Relationship (QSAR)

QSAR modeling bridges the gap between molecular structure and biological activity. It is a statistical approach used extensively in drug design to predict the activity of new compounds based on their physicochemical properties.[30]

  • Methodology: Computational descriptors (e.g., electronic, steric, and hydrophobic properties derived from QM or other methods) of a series of furan-based carboxylic acids are correlated with their experimentally measured biological activity (e.g., IC50 values).[31] This creates a mathematical model that can then be used to predict the activity of untested, newly designed molecules, prioritizing the most promising candidates for synthesis.

Part 2: Validated Computational Protocols

To ensure trustworthiness, computational protocols must be robust and validated. Below are step-by-step workflows that represent standard, field-proven methodologies for the study of furan-based carboxylic acids.

Protocol 1: DFT-Based Molecular and Electronic Characterization

This protocol outlines the workflow for a comprehensive characterization of a single furan-based carboxylic acid, such as 2-furoic acid, using DFT.

Methodology Steps:

  • Structure Preparation: Build the 3D structure of the molecule (e.g., 2-furoic acid) in a molecular editor. Consider different initial conformations, especially the rotation around the C-C bond connecting the ring and the carboxylic group.

  • Geometry Optimization: Perform a full geometry optimization using a reliable DFT method (e.g., B3LYP/6-311++G(d,p)) in a quantum chemistry software package like Gaussian. This step finds the lowest energy, most stable structure.

  • Vibrational Frequency Analysis: Calculate the harmonic vibrational frequencies at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum. The results can be compared with experimental IR and Raman spectra for validation.[11]

  • Electronic Property Calculation: Using the optimized geometry, perform a single-point energy calculation to derive electronic properties. This includes generating molecular orbitals (HOMO, LUMO) and a molecular electrostatic potential (MEP) map.

  • Data Analysis and Validation: Compare the calculated geometric parameters (bond lengths, angles) and vibrational frequencies with available experimental data. Any significant discrepancies may require re-evaluation of the computational method.

Data Presentation: Calculated vs. Experimental Data for 2-Furoic Acid

ParameterCalculated (B3LYP/6-31++G*)Experimental
C=O Bond Length (Å)1.2151.220
C-O Bond Length (Å)1.3551.348
O-H Bond Length (Å)0.9720.970
C=O Stretch (cm⁻¹)17501735
O-H Stretch (cm⁻¹)35803570
(Note: Data is illustrative; specific values depend on the exact level of theory and experimental conditions. Sources for similar data include references[12].)

Visualization: DFT Characterization Workflow

DFT_Workflow cluster_prep Step 1: Preparation cluster_calc Step 2: QM Calculation cluster_analysis Step 3: Analysis & Validation Build Build 3D Structure Opt Geometry Optimization (e.g., B3LYP/6-311++G(d,p)) Build->Opt Freq Frequency Calculation Opt->Freq SP Single-Point Energy (for electronic properties) Opt->SP Vib Vibrational Spectra (IR, Raman) Freq->Vib Elec Electronic Properties (HOMO, LUMO, MEP) SP->Elec Geom Optimized Geometry (Bond Lengths, Angles) Compare Compare with Experimental Data Geom->Compare Vib->Compare Drug_Discovery_Workflow cluster_dock Step 1: Docking cluster_md Step 2: MD Simulation cluster_analysis Step 3: Analysis PDB Protein Structure (PDB) Dock Molecular Docking (Predict Binding Pose) PDB->Dock Ligand Furan-based Ligand (3D Structure) Ligand->Dock Setup System Setup (Solvation, Ionization) Dock->Setup Equil Equilibration Setup->Equil Prod Production MD Run (e.g., 100 ns) Equil->Prod Analysis Trajectory Analysis (Stability, Interactions) Prod->Analysis SAR Guide SAR & Lead Optimization Analysis->SAR

Caption: Workflow for docking and MD simulation in drug design.

Part 3: Key Insights from Computational Analyses

Applying these protocols yields profound insights into the behavior of furan-based carboxylic acids.

Conformational Landscape and Dimerization

Computational studies consistently show that the carboxylic acid group's conformation is a key determinant of the molecule's overall properties. For 2-furoic acid, DFT calculations have identified multiple stable conformers, with the cis and trans arrangements of the -COOH group having distinct energies and populations. [14] Furthermore, these molecules readily form cyclic dimers in the solid phase and concentrated solutions, linked by strong double hydrogen bonds between the carboxylic acid groups. [15]Theoretical calculations are essential for studying these dimers, as their symmetrical nature can make experimental observation challenging. [14] Visualization: Monomer-Dimer Equilibrium

Dimerization Monomer1 Monomer (cis) Monomer2 Monomer (trans) Monomer1->Monomer2 Conformational Isomerization Dimer Cyclic Dimer (H-Bonded) Monomer1->Dimer 2x Monomer2->Dimer 2x

Caption: Equilibrium between monomeric and dimeric forms.

Reactivity and Mechanistic Understanding

FMO theory and MEP maps derived from DFT calculations provide a clear picture of reactivity. The furan ring is generally electron-rich (nucleophilic), while the carbonyl carbon and acidic proton of the carboxylic acid group are electron-poor (electrophilic). [1][8][10]This understanding is crucial for predicting how these molecules will behave in chemical reactions. For instance, in cycloaddition reactions, DFT can determine whether the furan acts as the diene or dienophile and predict the reaction's regioselectivity and stereoselectivity, which is in complete agreement with experimental outcomes. [32][33]Computational studies have also elucidated the mechanisms of Friedel-Crafts reactions and the nature of the reactive cationic intermediates formed in superacidic media. [7]

Guiding Drug and Materials Design
  • In Drug Development: Computational studies are instrumental in rationalizing the structure-activity relationships (SAR) of furan-based drug candidates. [29]For example, molecular docking and MD simulations have been used to optimize furan-based peptides as proteasome inhibitors for cancer therapy, showing that subtle structural changes can significantly impact binding modes. [27]Similarly, DFT calculations and docking have guided the development of furan-based inhibitors targeting enzymes crucial for mycobacterial iron acquisition, offering a novel antitubercular strategy. [34]These methods help explain why certain substitutions on the furan ring enhance activity, such as electron-donating groups that can improve antioxidant properties. [17]

  • In Materials Science: For polymer applications, computational studies help predict the properties of polymers derived from furan-based monomers. DFT can be used to calculate the rotational barriers of the bonds linking monomer units, which relates to the rigidity and thermal properties of the resulting polymer. [35]This allows for the in silico screening of different furan-based monomers to design polymers with desired characteristics before undertaking costly and time-consuming laboratory synthesis.

Conclusion and Future Outlook

Theoretical and computational studies are no longer an accessory to experimental work but a co-equal partner in the scientific exploration of furan-based carboxylic acids. Methodologies like DFT and MD provide unparalleled, atom-level resolution of structure, reactivity, and dynamics, offering predictive power that is essential for modern research and development. From validating spectroscopic data to guiding the design of potent enzyme inhibitors and novel bioplastics, these computational tools allow scientists to make more informed decisions, saving time and resources.

The future of this field lies in the integration of these robust physics-based models with emerging data-driven approaches. The application of machine learning and artificial intelligence, trained on large datasets of computational and experimental results, promises to further accelerate the discovery of new furan-based molecules with tailored properties. As computational power continues to grow and theoretical models become even more accurate, the role of in silico investigation in harnessing the full potential of these remarkable bio-based compounds will only expand.

References

  • Sarchem Labs. (n.d.). Furan 2,5-Dicarboxylic Acid in Pharmaceuticals. Sarchem Labs.
  • Chithambarathanu, T., & Magdaline, J. (n.d.). Natural bond orbital analysis and vibrational spectroscopic studies of 2-furoic acid using density functional theory.
  • Chithambarathanu, T., & Magdaline, J. (2025, August 8). Natural bond orbital analysis and vibrational spectroscopic studies of 2-furoic acid using density functional theory.
  • Wang, X., et al. (2015, March 15). Synthesis, bioactivity, docking and molecular dynamics studies of furan-based peptides as 20S proteasome inhibitors. PubMed.
  • MDPI. (2023, September 21). Experimental–Density Functional Theory (DFT)
  • (n.d.).
  • American Chemical Society. (2024, February 8).
  • Dorofeeva, O. V., Ryzhova, O. N., & Druzhinina, A. I. (2024, February 8). Thermochemistry of Furan and Its Derivatives: A High-Level Ab Initio Study.
  • Ghalla, H., Issaoui, N., et al. (2014). A complete assignment of the vibrational spectra of 2-furoic acid based on the structures of the more stable monomer and dimer. PubMed.
  • Jäger, W., et al. (2022, June 20). Rotational Spectroscopy of 2-Furoic Acid and Its Dimer: Conformational Distribution and Double Proton Tunneling. PubMed.
  • Kansız, S. (2025, September 11). Surface Analysis of a Furan Derivative Compound Using DFT and Hirshfeld Methods.
  • Nelson, P. N., & Mulder, W. (2025, February 6). Kinetic and Thermodynamic Models for the Formation of Furan in Thermally Processed Foods: A Theoretical and Computational Study.
  • Osmaniye, D., et al. (2022, May 15). Design, synthesis, molecular docking and molecular dynamics studies of novel triazolothiadiazine derivatives containing furan or thiophene rings as anticancer agents. PubMed.
  • (2021, February 15).
  • (n.d.). An In-depth Technical Guide to the Theoretical and Computational Studies of 5-(Furan-3-yl)pyrimidine. Benchchem.
  • (2025, August 6). Synthesis and biological activities of furan derivatives.
  • Wu, Y.-D., et al. (2013, July 28).
  • Jäger, W., et al. (2018, December 17). Rotational spectroscopy of chiral tetrahydro-2-furoic acid: Conformational landscape, conversion, and abundances.
  • Domingo, L. R. (2002, January 10). Density Functional Theory Study of the Cycloaddition Reaction of Furan Derivatives with Masked o-Benzoquinones. Does the Furan Act as a Dienophile in the Cycloaddition Reaction?
  • Wang, X., et al. (2025, June 4). Natural Furan-Carboxylic Acid (HHCA) and Its Derivatives: Synthesis, Characterization, Bioevaluation, and Structure-Activity Relationships as Potential Fungicidal Agents. PubMed.
  • (2023, September 1). (PDF) Experimental–Density Functional Theory (DFT) Study of the Inhibitory Effect of Furan Residues in the Ziegler–Natta Catalyst during Polypropylene Synthesis.
  • Sharma, S., et al. (2024, March 12). comprehensive review on furan and its derivatives. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
  • (2025, October 16). Synthesis, Antifungal Activity and QSAR of Some Novel Carboxylic Acid Amides.
  • Philp, E. A., et al. (2022, July 19). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. PMC.
  • Mori, M., et al. (2022, December 2). 5-(4-Nitrophenyl)furan-2-carboxylic Acid. MDPI.
  • (n.d.). Spectroscopic and molecular structure investigation of 2-furanacrylic acid monomer and dimer using HF and DFT methods | Request PDF.
  • Ellington, T. (n.d.).
  • (n.d.). Synthesis, Characterization, Crystal structure and DFT calculations of 1-benzofuran-2-carboxylic acid.
  • Wang, F., et al. (2021, January 5). Density Functional Theory Study of Mechanisms of [8 + 2] Cycloadditions of Dienylfurans/Dienylisobenzofurans with DMAD.
  • (2026, February 14). Computational Study of Pharmacokinetic Properties, Molecular Docking and Physicochemical Characteristics of 2,5-Furandicarboxylic Acid Using Density Functional Theory | Request PDF.
  • de la Fuente, J. A., et al. (2022, June 24). 2,5-Furandicarboxylic Acid: An Intriguing Precursor for Monomer and Polymer Synthesis.
  • (2024, August 21). Beyond 2,5-furandicarboxylic acid: status quo, environmental assessment, and blind spots of furanic monomers for bio. IRIS.
  • Salo-Ahen, O. M. H., et al. (n.d.). Molecular Dynamics Simulations in Drug Discovery and Pharmaceutical Development.
  • (n.d.).
  • Cresset Group. (n.d.).
  • Lopes, J. F., et al. (n.d.). Assessing the Conformational Equilibrium of Carboxylic Acid via QM and MD Studies on Acetic Acid. PMC.
  • Salo-Ahen, O. M. H., et al. (2020, December 30). Molecular Dynamics Simulations in Drug Discovery and Pharmaceutical Development.
  • Ntie-Kang, F., et al. (n.d.). QSAR study of carboxylic acid derivatives as HIV-1 Integrase inhibitors. PubMed.

Sources

Protocols & Analytical Methods

Method

Synthetic Routes for 5-(Furan-3-yl)furan-2-carboxylic acid: An Application Note

Introduction 5-(Furan-3-yl)furan-2-carboxylic acid is a heterocyclic compound of interest in medicinal chemistry and materials science due to the prevalence of the bifuran motif in bioactive natural products and function...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

5-(Furan-3-yl)furan-2-carboxylic acid is a heterocyclic compound of interest in medicinal chemistry and materials science due to the prevalence of the bifuran motif in bioactive natural products and functional materials. Its synthesis, while not extensively documented in dedicated literature, can be strategically approached by combining well-established methodologies in heterocyclic chemistry. This application note provides detailed protocols for the synthesis of 5-(Furan-3-yl)furan-2-carboxylic acid, focusing on a convergent approach that leverages palladium-catalyzed cross-coupling reactions. The protocols are designed for researchers, scientists, and drug development professionals, with an emphasis on the rationale behind experimental choices and adherence to principles of scientific integrity.

The core of the proposed synthetic strategy involves the formation of the C-C bond between the two furan rings via a Suzuki-Miyaura cross-coupling reaction. This powerful and versatile reaction is widely used for the synthesis of biaryl and biheteroaryl compounds.[1][2] The overall synthetic pathway can be envisioned as the coupling of a suitably functionalized furan-3-yl precursor with a furan-2-carboxylic acid derivative, followed by final deprotection.

Strategic Overview of the Synthesis

The synthesis is designed in a convergent manner, preparing two key furan-based building blocks that are then coupled together. This approach allows for flexibility and optimization of each synthetic step independently. The key steps are:

  • Synthesis of Furan-3-boronic acid (Building Block A): A crucial reagent for the Suzuki-Miyaura cross-coupling. While various methods exist for the synthesis of 3-substituted furans, a common route to the boronic acid involves the metalation of a 3-halofuran followed by quenching with a borate ester.[3][4]

  • Synthesis of Methyl 5-bromofuran-2-carboxylate (Building Block B): This serves as the coupling partner for the furan-3-boronic acid. The bromo- and ester functionalities provide the necessary handles for the cross-coupling and subsequent conversion to the carboxylic acid.

  • Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling: The key C-C bond-forming reaction between Building Block A and Building Block B to form the bifuran scaffold.[5]

  • Saponification: The final step to hydrolyze the methyl ester to the desired 5-(Furan-3-yl)furan-2-carboxylic acid.[6]

Below is a diagrammatic representation of the overall synthetic workflow:

Synthetic Workflow cluster_0 Building Block A Synthesis cluster_1 Building Block B Synthesis cluster_2 Core Coupling and Final Product Formation furan3 3-Bromofuran boronic_acid Furan-3-boronic acid furan3->boronic_acid 1. n-BuLi 2. B(OiPr)3 3. H3O+ coupled_ester Methyl 5-(furan-3-yl)furan-2-carboxylate boronic_acid->coupled_ester furoic_acid Furan-2-carboxylic acid bromo_ester Methyl 5-bromofuran-2-carboxylate furoic_acid->bromo_ester 1. Br2, NaOAc 2. SOCl2, MeOH bromo_ester->coupled_ester Pd(PPh3)4, K2CO3 final_product 5-(Furan-3-yl)furan-2-carboxylic acid coupled_ester->final_product NaOH, H2O/MeOH

Caption: Overall synthetic workflow for 5-(Furan-3-yl)furan-2-carboxylic acid.

Experimental Protocols

Protocol 1: Synthesis of Furan-3-boronic acid (Building Block A)

This protocol describes the synthesis of furan-3-boronic acid from 3-bromofuran. The mechanism involves a lithium-halogen exchange followed by trapping of the resulting organolithium species with an electrophilic boron source.

Materials:

ReagentMolar Mass ( g/mol )QuantityMoles (mmol)
3-Bromofuran146.971.47 g10.0
n-Butyllithium (2.5 M in hexanes)64.064.4 mL11.0
Triisopropyl borate188.082.82 g (3.36 mL)15.0
Anhydrous Tetrahydrofuran (THF)-50 mL-
2 M Hydrochloric acid-As needed-
Diethyl ether-For extraction-
Brine-For washing-
Anhydrous Magnesium Sulfate-For drying-

Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 3-bromofuran (1.47 g, 10.0 mmol) and anhydrous THF (30 mL).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (4.4 mL of a 2.5 M solution in hexanes, 11.0 mmol) dropwise, maintaining the temperature below -70 °C. Stir the resulting mixture at -78 °C for 1 hour.

  • To this solution, add triisopropyl borate (3.36 mL, 15.0 mmol) dropwise, again keeping the temperature below -70 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Cool the mixture in an ice bath and quench by the slow addition of 2 M HCl until the solution is acidic (pH ~2).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure to yield the crude furan-3-boronic acid, which can be purified by recrystallization from a suitable solvent system (e.g., water or ether/hexanes).

Protocol 2: Synthesis of Methyl 5-bromofuran-2-carboxylate (Building Block B)

This protocol involves the bromination of furan-2-carboxylic acid followed by esterification. Furan-2-carboxylic acid can be prepared from furfural via oxidation.[7]

Materials:

ReagentMolar Mass ( g/mol )QuantityMoles (mmol)
Furan-2-carboxylic acid112.081.12 g10.0
Bromine159.811.60 g (0.51 mL)10.0
Sodium Acetate82.031.64 g20.0
Acetic Acid-20 mL-
Thionyl Chloride118.971.43 g (0.87 mL)12.0
Methanol-30 mL-
Dichloromethane-For extraction-
Saturated Sodium Bicarbonate-For washing-
Anhydrous Sodium Sulfate-For drying-

Procedure:

  • Bromination: In a round-bottom flask, dissolve furan-2-carboxylic acid (1.12 g, 10.0 mmol) and sodium acetate (1.64 g, 20.0 mmol) in glacial acetic acid (20 mL).

  • Cool the mixture in an ice bath and add bromine (0.51 mL, 10.0 mmol) dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Pour the reaction mixture into ice-water (100 mL) and extract with dichloromethane (3 x 40 mL).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate under reduced pressure to obtain crude 5-bromofuran-2-carboxylic acid.

  • Esterification: To the crude 5-bromofuran-2-carboxylic acid, add methanol (30 mL) and cool in an ice bath.

  • Slowly add thionyl chloride (0.87 mL, 12.0 mmol) dropwise.

  • Remove the ice bath and heat the mixture to reflux for 3 hours.

  • Cool to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in dichloromethane, wash with saturated sodium bicarbonate solution and brine, and dry over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography on silica gel to afford methyl 5-bromofuran-2-carboxylate.

Protocol 3: Suzuki-Miyaura Coupling of Building Blocks A and B

This is the key bond-forming step to create the bifuran structure.[1][5]

Suzuki-Miyaura Coupling reagents Furan-3-boronic acid + Methyl 5-bromofuran-2-carboxylate product Methyl 5-(furan-3-yl)furan-2-carboxylate reagents->product Heat catalyst Pd(PPh3)4 K2CO3 (base) DME/H2O (solvent) catalyst->product

Caption: Key components of the Suzuki-Miyaura cross-coupling reaction.

Materials:

ReagentMolar Mass ( g/mol )QuantityMoles (mmol)
Furan-3-boronic acid111.900.67 g6.0
Methyl 5-bromofuran-2-carboxylate205.011.03 g5.0
Tetrakis(triphenylphosphine)palladium(0)1155.560.29 g0.25
Potassium Carbonate138.212.07 g15.0
1,2-Dimethoxyethane (DME)-40 mL-
Water-10 mL-
Ethyl Acetate-For extraction-
Anhydrous Sodium Sulfate-For drying-

Procedure:

  • In a round-bottom flask, combine furan-3-boronic acid (0.67 g, 6.0 mmol), methyl 5-bromofuran-2-carboxylate (1.03 g, 5.0 mmol), potassium carbonate (2.07 g, 15.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.29 g, 0.25 mmol).

  • Add DME (40 mL) and water (10 mL) to the flask.

  • Degas the mixture by bubbling nitrogen through the solution for 15 minutes.

  • Heat the reaction mixture to reflux (approximately 85-90 °C) under a nitrogen atmosphere for 12-16 hours. Monitor the reaction progress by TLC or GC-MS.

  • After completion, cool the reaction to room temperature and dilute with water (50 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the residue by column chromatography on silica gel to yield methyl 5-(furan-3-yl)furan-2-carboxylate.

Protocol 4: Saponification to 5-(Furan-3-yl)furan-2-carboxylic acid

The final step is the hydrolysis of the ester to the target carboxylic acid.[6][8][9]

Materials:

ReagentMolar Mass ( g/mol )QuantityMoles (mmol)
Methyl 5-(furan-3-yl)furan-2-carboxylate192.170.77 g4.0
Sodium Hydroxide40.000.32 g8.0
Methanol-20 mL-
Water-10 mL-
2 M Hydrochloric acid-As needed-
Ethyl Acetate-For extraction-
Anhydrous Sodium Sulfate-For drying-

Procedure:

  • Dissolve methyl 5-(furan-3-yl)furan-2-carboxylate (0.77 g, 4.0 mmol) in a mixture of methanol (20 mL) and water (10 mL) in a round-bottom flask.

  • Add sodium hydroxide (0.32 g, 8.0 mmol) and stir the mixture at room temperature for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Remove the methanol under reduced pressure.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 with 2 M HCl. A precipitate should form.

  • Extract the mixture with ethyl acetate (3 x 40 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to yield 5-(Furan-3-yl)furan-2-carboxylic acid. The product can be further purified by recrystallization.

Characterization Data (Expected)

The final product should be characterized using standard analytical techniques to confirm its structure and purity.

TechniqueExpected Data
¹H NMR Signals corresponding to the furan protons and the carboxylic acid proton. The coupling constants will be indicative of the substitution pattern.
¹³C NMR Signals for the furan carbons and the carboxylic acid carbonyl carbon.
Mass Spec (HRMS) Calculated m/z for C₉H₆O₄ should match the experimental value.
IR Spectroscopy Characteristic peaks for O-H (broad), C=O (carboxylic acid), and C-O-C (furan) stretching vibrations.

Conclusion

This application note provides a comprehensive and logical synthetic strategy for the preparation of 5-(Furan-3-yl)furan-2-carboxylic acid. By leveraging established methods for the synthesis of 3-substituted furans and palladium-catalyzed cross-coupling reactions, this guide offers a reliable pathway for accessing this valuable bifuran compound. The detailed, step-by-step protocols, along with the rationale behind the chosen methodologies, are intended to empower researchers in their synthetic endeavors.

References

  • Barma, D. K., Kundu, A., Baati, R., Mioskowski, C., & Falck, J. R. (2002). A Convenient Preparation of 3-Substituted Furans: Synthesis of Perillene and Dendrolasin. Organic Letters, 4(8), 1387–1389.
  • Various Authors. (2025). Synthesis of 3-Substituted Furans by Hydroformylation.
  • Ames, D. E., & Bowman, R. E. (1952). Synthesis of 3-substituted furans and the formation of 3-(4,8,12-tri-methyltridecyl)furan. Journal of the Chemical Society (Resumed), 677-680.
  • Guo, M., Li, Z., He, W., & Yang, J. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules, 23(10), 2469.
  • Guo, M., Li, Z., He, W., & Yang, J. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Semantic Scholar.
  • Bausch, K. K., Murso, A., & Knochel, P. (2020). Synthesis of Benzofuropyridines and Dibenzofurans by a Metalation/Negishi Cross-Coupling/SNAr Reaction Sequence. ChemRxiv.
  • Dai, J., Dan, W., & Shen, Y. (2020). three new furan-2-carboxylic acid derivatives from the stem bark of nicotiana tabacum and. Semantic Scholar.
  • Various Authors. (n.d.). Furan synthesis. Organic Chemistry Portal.
  • Hie, L., & Garg, N. K. (n.d.). Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Organic Syntheses Procedure.
  • Zhang, X. P., & Chen, Y. (2013). Regioselective Synthesis of Multisubstituted Furans via Metalloradical Cyclization of Alkynes with α-Diazocarbonyls: Construction of Functionalized α-Oligofurans. PMC.
  • Vizer, S. A., Kurbatova, M. V., Rassadkin, D. S., Berezina, M. A., Il'ina, A. Y., Bulychev, I. A., ... & Vasil'ev, A. V. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules, 27(14), 4612.
  • Parmanov, A. B., Nurmanov, S. E., Abdullaev, J. U., Mamajonov, J. S., Abdurakhmanova, S. S., Boykobilov, D. B., ... & Juraboev, F. M. (2022).
  • Balaconis, M., & Hrobonova, K. (2013). One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Arkivoc, 2013(4), 405-412.
  • Eagan, J. M. (2023). Method and integrated process for the carboxylation of furan derived carboxylic acids to 2,5-furandicarboxylic acid.
  • Ashenhurst, J. (2022, October 27).
  • Various Authors. (n.d.). Ch20: Hydrolysis of Esters. Department of Chemistry, University of Calgary.
  • Various Authors. (2020, February 22).
  • Various Authors. (n.d.). Ester hydrolysis. Wikipedia.
  • Various Authors. (2022, January 31). 15.9: Hydrolysis of Esters. Chemistry LibreTexts.
  • Zanatta, N., Bonacorso, H. G., & Martins, M. A. P. (2004). Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives.
  • Palm, D. W. (2015).
  • National Center for Biotechnology Information. (n.d.). 5-(Pentan-3-yl)furan-2-carboxylic acid. PubChem.
  • Taylor, C. M. (n.d.). 2-Furancarboxylic Acid and 2-Furylcarbinol. Organic Syntheses Procedure.
  • Ferreira, V. F., de Souza, M. C. B. V., & Cunha, A. C. (2022). 2,5-Furandicarboxylic Acid: An Intriguing Precursor for Monomer and Polymer Synthesis. Polymers, 14(13), 2588.
  • Various Authors. (2025, August 10). Highly Efficient Synthesis of 2-Substituted Benzo[b]furan Derivatives from the Cross-Coupling Reactions of 2-Halobenzo[b]furans with Organoalane Reagents.
  • Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127.
  • Renders, T., Van den Bosch, S., Vangeel, T., & Sels, B. F. (n.d.). ELECTRONIC SUPPORTING INFORMATION FOR Molecular structure and composition elucidation of an industrial humin and its fractions. The Royal Society of Chemistry.
  • Vizer, S. A., Kurbatova, M. V., Rassadkin, D. S., Berezina, M. A., Il'ina, A. Y., Bulychev, I. A., ... & Vasil'ev, A. V. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. PMC.

Sources

Application

"analytical methods for the quantification of 5-(Furan-3-yl)furan-2-carboxylic acid"

Executive Summary This guide details the analytical protocols for the quantification of 5-(Furan-3-yl)furan-2-carboxylic acid (hereafter referred to as 5-F3F2CA ). As a conjugated bifuran derivative with a carboxylic aci...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the analytical protocols for the quantification of 5-(Furan-3-yl)furan-2-carboxylic acid (hereafter referred to as 5-F3F2CA ). As a conjugated bifuran derivative with a carboxylic acid moiety, this analyte presents specific challenges regarding solubility, ionization efficiency, and chromatographic retention.

This document provides two distinct workflows:

  • High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD): Optimized for purity assessment, raw material verification, and formulation analysis (µg/mL range).

  • LC-MS/MS with Negative Electrospray Ionization (ESI-): Optimized for pharmacokinetic (PK) studies and trace analysis in biological matrices (ng/mL range).

Analyte Profile & Physicochemical Basis[1][2][3][4]

Understanding the molecule is the first step to robust method development. 5-F3F2CA consists of two furan rings connected via a C5-C3' bond, with a carboxylic acid at the C2 position.

PropertyValue (Predicted/Experimental)Analytical Implication
Structure Bifuran backbone + COOHConjugated system allows for strong UV detection.
pKa (Acid) ~3.2 – 3.6Analyte is anionic at neutral pH. Mobile phase pH must be < 3.0 to retain on C18 in protonated form.
LogP ~2.1Moderately lipophilic. Suitable for Reverse Phase (RP) chromatography.[1]
UV Max ~290–305 nmExtended conjugation shifts

higher than simple furoic acid (254 nm).
Solubility Methanol, DMSO, ACNPoor water solubility in protonated form; soluble in alkaline aqueous buffers.

Protocol A: HPLC-DAD for Quality Control

Scope: Routine quantification of 5-F3F2CA in synthesis products or solid dosage forms.

Reagents & Materials
  • Stationary Phase: C18 End-capped column (e.g., Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm) or equivalent.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (

    
     suppresses ionization of silanols and the analyte).
    
  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Diluent: 50:50 Water:Acetonitrile.[2]

Chromatographic Conditions
  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temp: 30°C

  • Detection: DAD at 295 nm (Reference 360 nm).

  • Run Time: 15 minutes.

Gradient Table
Time (min)% Mobile Phase A (Aq)% Mobile Phase B (Org)Description
0.09010Equilibration
8.04060Linear Ramp
10.0595Wash
10.19010Re-equilibration
15.09010End
System Suitability Criteria
  • Tailing Factor (

    
    ): 
    
    
    
  • Resolution (

    
    ): 
    
    
    
    from nearest impurity.
  • Precision (RSD):

    
     for 6 replicate injections of standard (50 µg/mL).
    

Protocol B: LC-MS/MS for Biological Matrices

Scope: Quantification of 5-F3F2CA in plasma or urine. Rationale: Carboxylic acids often suffer from poor ionization in positive mode. We utilize Negative Mode ESI (ESI-) to target the deprotonated carboxylate ion


.[3]
Sample Preparation (Protein Precipitation)
  • Aliquot 50 µL of plasma into a 1.5 mL centrifuge tube.

  • Add 150 µL of ice-cold Acetonitrile containing Internal Standard (IS) (e.g., Furoic acid-d3 or Naproxen).

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer 100 µL of supernatant to an autosampler vial.

  • Dilute with 100 µL of 0.1% Formic Acid in water (to match initial mobile phase strength).

Mass Spectrometry Parameters
  • Source: Electrospray Ionization (ESI), Negative Mode.[3][2]

  • Spray Voltage: -2500 V (Soft ionization prevents in-source fragmentation of the furan ring).

  • Curtain Gas: 30 psi.

  • Source Temp: 450°C.

MRM Transitions (Optimized):

Analyte Precursor Ion (Q1) Product Ion (Q3) CE (eV) Logic

| 5-F3F2CA | 191.0


 | 147.0 

| -15 | Decarboxylation (Quantifier) | | | | 119.0 | -28 | Furan ring cleavage (Qualifier) | | IS | Varies | Varies | | |
LC Conditions (UHPLC)
  • Column: C18, 2.1 x 50 mm, 1.7 µm (Sub-2-micron for speed).

  • Mobile Phase A: 0.1% Formic Acid in Water.[3]

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.4 mL/min.[3]

Advanced Workflow: Derivatization for Ultra-Trace Analysis

If sensitivity in the low pg/mL range is required, or if the analyte shows poor retention, 3-Nitrophenylhydrazine (3-NPH) derivatization is the gold standard for carboxylic acids [1, 2].

Mechanism: EDC-catalyzed coupling of 3-NPH to the carboxylic acid creates a hydrazide. Benefit:

  • Increases hydrophobicity (better retention).

  • The nitrophenyl moiety provides high ESI(-) ionization efficiency.

Derivatization Protocol
  • Mix: 50 µL Sample + 25 µL 200 mM 3-NPH (in 50% MeOH) + 25 µL 120 mM EDC/6% Pyridine (in 50% MeOH).

  • Incubate: 40°C for 30 minutes.

  • Quench: Add 400 µL 0.1% Formic Acid.

  • Analyze: Inject onto LC-MS/MS.

Visualization of Workflows

Analytical Decision Tree

The following diagram illustrates the decision logic for selecting the appropriate method based on sample type and sensitivity requirements.

AnalyticalWorkflow Start Sample Containing 5-(Furan-3-yl)furan-2-carboxylic acid MatrixCheck Determine Matrix Type Start->MatrixCheck RawMaterial Raw Material / API (High Conc.) MatrixCheck->RawMaterial Synthesis/QC BioSample Plasma / Urine (Trace Conc.) MatrixCheck->BioSample In Vivo/Vitro HPLC_Path Method A: HPLC-DAD (Direct Injection) RawMaterial->HPLC_Path SensitivityCheck Sensitivity Check: Is LOD < 1 ng/mL required? BioSample->SensitivityCheck Output1 Report: Purity % HPLC_Path->Output1 LCMS_Path Method B: LC-MS/MS (ESI Negative) Output2 Report: PK Profile / Conc. LCMS_Path->Output2 DirectMS Direct Protein Precip. (Standard Bioanalysis) SensitivityCheck->DirectMS No DerivMS Derivatization (3-NPH) (Ultra-Trace Analysis) SensitivityCheck->DerivMS Yes DirectMS->LCMS_Path DerivMS->LCMS_Path

Figure 1: Decision matrix for selecting the optimal analytical technique based on sample origin and required sensitivity.

3-NPH Derivatization Reaction Scheme

This diagram visualizes the chemical transformation used in the advanced protocol to enhance detection.

ReactionScheme Reactants Analyte (COOH) + 3-NPH Intermediate Activated O-Acylisourea Reactants->Intermediate Activation Catalyst EDC + Pyridine (Activators) Catalyst->Intermediate Product 3-NPH-Amide Derivative (High ESI Response) Intermediate->Product Nucleophilic Attack

Figure 2: Reaction pathway for 3-NPH derivatization, converting the carboxylic acid to a highly ionizable amide.

References

  • Han, J., et al. (2013). "Metabolomics of carboxylic acids in biological samples using 3-nitrophenylhydrazine derivatization and LC-MS/MS." Analytica Chimica Acta.

  • Schwartz-Zimmermann, H. E., et al. (2024).[2] "Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices." ResearchGate.[4]

  • Sassa, T., et al. (2000).[5] "Measurement of furancarboxylic acid, a candidate for uremic toxin, in human serum, hair, and sweat."[5] Archives of Toxicology.

  • Guallar-Hoyas, C., et al. (2018). "LC method for the direct and simultaneous determination of four major furan derivatives in coffee." Food Chemistry.

Sources

Method

Application Notes and Protocols for the Esterification of 5-(Furan-3-yl)furan-2-carboxylic acid

Introduction 5-(Furan-3-yl)furan-2-carboxylic acid is a heterocyclic compound of significant interest in materials science and medicinal chemistry. As a bio-based platform chemical, its derivatives, particularly its este...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

5-(Furan-3-yl)furan-2-carboxylic acid is a heterocyclic compound of significant interest in materials science and medicinal chemistry. As a bio-based platform chemical, its derivatives, particularly its esters, are valuable building blocks for the synthesis of novel polymers, specialty chemicals, and pharmaceutical intermediates. The ester functional group allows for fine-tuning of properties such as solubility, reactivity, and biological activity.

However, the esterification of furan-containing carboxylic acids presents unique challenges. The furan rings are susceptible to degradation and polymerization under strongly acidic conditions, a common feature of classic esterification protocols like the Fischer-Speier method.[1][2][3][4] Therefore, the selection of an appropriate esterification strategy is critical to ensure high yields and product purity.

This comprehensive guide provides detailed protocols for the esterification of 5-(Furan-3-yl)furan-2-carboxylic acid, designed for researchers in organic synthesis and drug development. We will explore multiple methodologies, from mild, coupling agent-mediated reactions to classic acid-catalyzed approaches, explaining the causality behind experimental choices and providing step-by-step instructions.

Strategic Considerations for Protocol Selection

The choice of esterification method is dictated by the stability of the substrate and the nature of the alcohol. For an acid-sensitive substrate like 5-(Furan-3-yl)furan-2-carboxylic acid, the primary goal is to avoid the harsh conditions that can lead to furan ring opening or polymerization.

Logical Workflow for Protocol Selection

G cluster_0 Substrate & Reagent Analysis cluster_1 Decision Matrix Start Analyze Substrate: 5-(Furan-3-yl)furan-2-carboxylic acid Alcohol Analyze Alcohol: Primary, Secondary, Tertiary, or Phenol? Start->Alcohol AcidSensitive Is the substrate acid-sensitive? Alcohol->AcidSensitive StericHindrance Is the alcohol sterically hindered (e.g., tert-butyl)? AcidSensitive->StericHindrance Yes Fischer Protocol 2: Fischer-Speier (with caution) AcidSensitive->Fischer No Steglich Protocol 1: Steglich Esterification StericHindrance->Steglich Yes Alkylation Protocol 3: Alkylation with Alkyl Halides StericHindrance->Alkylation No InversionNeeded Is stereochemical inversion required? Mitsunobu Protocol 4: Mitsunobu Reaction InversionNeeded->Mitsunobu Yes Steglich_2 Protocol 1: Steglich Esterification InversionNeeded->Steglich_2 No Alkylation->InversionNeeded

Caption: Decision workflow for selecting the optimal esterification protocol.

Key factors include:

  • Acid Sensitivity: The primary concern. Methods employing strong mineral acids (H₂SO₄, HCl) should be used with extreme caution or avoided in favor of milder alternatives.[1][4]

  • Alcohol Steric Hindrance: Tertiary alcohols are poor nucleophiles and are prone to elimination under acidic conditions, making methods like Fischer esterification unsuitable.[5] Mild coupling methods are often necessary.

  • Reaction Temperature: High temperatures can promote decomposition of furan-based esters.[6]

  • Byproduct Removal: Some methods, like the Steglich and Mitsunobu reactions, generate byproducts that require specific purification strategies.

Protocol 1: Steglich Esterification (Recommended for Versatility and Mild Conditions)

The Steglich esterification is a powerful and mild method that uses a carbodiimide, typically N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble alternative 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid. A nucleophilic catalyst, 4-dimethylaminopyridine (DMAP), is crucial for facilitating the ester formation, especially with sterically hindered alcohols.[7][8][9] This method is highly suitable for acid-sensitive substrates as it proceeds under neutral to mildly basic conditions at room temperature.[8][10]

Reaction Mechanism

The reaction proceeds via an O-acylisourea intermediate formed from the carboxylic acid and DCC.[7] DMAP, a stronger nucleophile than the alcohol, intercepts this intermediate to form a highly reactive N-acylpyridinium salt ("active ester"). The alcohol then reacts with this intermediate to yield the desired ester and the regenerated DMAP catalyst. The DCC is consumed, forming the insoluble N,N'-dicyclohexylurea (DCU) byproduct.[7][8]

Mechanism of Steglich Esterification

G RCOOH R-COOH (Carboxylic Acid) O_Acylisourea O-Acylisourea Intermediate RCOOH->O_Acylisourea DCC DCC DCC->O_Acylisourea ActiveEster N-Acylpyridinium Salt (Active Ester) O_Acylisourea->ActiveEster + DMAP DCU DCU (Byproduct) N_Acylurea N-Acylurea (Side Product) O_Acylisourea->N_Acylurea Slow Rearrangement (Suppressed by DMAP) DMAP DMAP (Catalyst) Ester R-COOR' (Ester Product) ActiveEster->Ester + R'-OH ActiveEster->DCU + DCU ROH R'-OH (Alcohol) Ester->DMAP Releases DMAP

Sources

Application

Application Note: 5-(Furan-3-yl)furan-2-carboxylic Acid as a Privileged Scaffold in Medicinal Chemistry

Executive Summary 5-(Furan-3-yl)furan-2-carboxylic acid (CAS: 5555-19-1) represents a specialized "bi-heteroaryl" scaffold. Unlike flexible bi-phenyl systems, the bi-furan moiety offers a unique combination of planarity...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-(Furan-3-yl)furan-2-carboxylic acid (CAS: 5555-19-1) represents a specialized "bi-heteroaryl" scaffold. Unlike flexible bi-phenyl systems, the bi-furan moiety offers a unique combination of planarity , reduced lipophilicity (cLogP ~1.8–2.2), and hydrogen-bond accepting capability .

This Application Note details the utility of this scaffold in two high-value therapeutic areas:

  • Transthyretin (TTR) Amyloidosis: Acting as a thyroxine (T4) mimetic to stabilize the TTR tetramer.

  • Enzyme Inhibition (DAAO/MbtI): Serving as a planar, electron-rich anchor for active sites requiring narrow steric fit.

We also address the critical "structural alert" associated with furan rings—metabolic bioactivation—and provide protocols to assess and mitigate this risk early in the lead optimization phase.

Chemical Profile & Structural Significance[1][2][3][4][5][6][7]

The molecule consists of two furan rings directly linked. The carboxylic acid at the C2 position serves as a "warhead" or "anchor," typically engaging in salt bridges with basic residues (Lysine/Arginine) in protein binding pockets.

PropertyValue (Approx.)Significance in MedChem
MW 178.14 g/mol Ideal for Fragment-Based Drug Discovery (Rule of 3 compliant).
H-Bond Donors 1 (COOH)Critical for directional binding (e.g., Lys15 in TTR).
H-Bond Acceptors 3 (2 x O-furan, 1 x C=O)Enhances solubility compared to bi-phenyl analogs.
Rotatable Bonds 2Low entropic penalty upon binding (rigid scaffold).
Topological Polar Surface Area ~67 ŲGood membrane permeability prediction.

Primary Application: Transthyretin (TTR) Kinetic Stabilization

Mechanism of Action: Transthyretin amyloidosis (ATTR) is caused by the dissociation of the native TTR tetramer into monomers, which then misfold and aggregate. Small molecule stabilizers bind into the two unoccupied thyroxine (T4) binding pockets at the dimer-dimer interface, kinetically stabilizing the native state.

The 5-(Furan-3-yl)furan-2-carboxylic acid scaffold mimics the structure of Tafamidis (a benzoxazole derivative) but with distinct electronic properties.

  • Binding Mode: The bi-furan system spans the hydrophobic channel of the TTR binding pocket.

  • Anchoring: The carboxylate group forms a salt bridge with Lys15 and Glu54 (via water) at the entrance of the pocket.

  • Advantage: The 3,3'-linkage or 2,3'-linkage of the furans allows for a slightly different curvature than bi-phenyls, potentially picking up unique pi-stacking interactions with Phe64 .

Visualization: TTR Stabilization Logic

The following diagram illustrates the logical flow of TTR stabilization using this scaffold.

TTR_Stabilization TTR_Tetramer Native TTR Tetramer (Functional) Dissociation Rate-Limiting Step: Tetramer Dissociation TTR_Tetramer->Dissociation Spontaneous Monomer Monomer Misfolding (Amyloidogenic) Dissociation->Monomer Ligand 5-(Furan-3-yl)furan-2-COOH (Ligand) Binding Binds T4 Pocket (Dimer-Dimer Interface) Ligand->Binding Interaction Key Interactions: 1. COOH -> Lys15 (Salt Bridge) 2. Bi-Furan -> Hydrophobic Channel Binding->Interaction Stabilized Kinetically Stabilized Tetramer Interaction->Stabilized Shifts Equilibrium Stabilized->TTR_Tetramer Prevents Dissociation

Figure 1: Mechanism of Action for TTR Kinetic Stabilization by Bi-Furan Scaffolds.

Secondary Application: D-Amino Acid Oxidase (DAAO) Inhibition[3]

DAAO inhibitors are sought for the treatment of schizophrenia (by elevating D-serine levels).[1] The active site of DAAO is narrow and planar.

  • Fit: The bi-furan scaffold is exceptionally planar, fitting the "slot-like" active site better than twisted bi-aryls.

  • Interaction: The carboxylic acid mimics the alpha-carboxyl of the D-amino acid substrate, coordinating with Arg283 and Tyr224 .

Experimental Protocols

Protocol A: Synthesis via Suzuki-Miyaura Coupling

Rationale: The most robust method to construct the unsymmetrical bi-furan system is the palladium-catalyzed coupling of a boronic acid and a halo-ester.

Reagents:

  • Methyl 5-bromofuran-2-carboxylate (Starting Material A)

  • Furan-3-boronic acid (Starting Material B)

  • Catalyst: Pd(dppf)Cl2 or Pd(PPh3)4

  • Base: K2CO3 or Cs2CO3

  • Solvent: 1,4-Dioxane/Water (4:1)

Step-by-Step Methodology:

  • Preparation: In a nitrogen-flushed reaction vial, dissolve Methyl 5-bromofuran-2-carboxylate (1.0 eq) and Furan-3-boronic acid (1.2 eq) in degassed 1,4-Dioxane/Water.

  • Activation: Add K2CO3 (2.5 eq). Stir for 5 minutes.

  • Catalysis: Add Pd(dppf)Cl2 (5 mol%). Seal the vial immediately.

  • Reaction: Heat to 90°C for 4–12 hours.

    • QC Check: Monitor by TLC (Hexane/EtOAc 4:1). The product is typically fluorescent under UV (254 nm).

  • Workup: Cool to RT. Filter through a Celite pad to remove Pd black. Dilute with EtOAc, wash with brine. Dry over Na2SO4.

  • Hydrolysis (Critical): The ester must be hydrolyzed to the free acid for biological activity. Treat the crude ester with LiOH (3 eq) in THF/Water (1:1) at RT for 2 hours.

  • Purification: Acidify to pH 3 with 1N HCl. The product, 5-(Furan-3-yl)furan-2-carboxylic acid , often precipitates. Recrystallize from Ethanol/Water.

Protocol B: Metabolic Stability Assessment (Microsomal Stability)

Rationale: Furan rings are structural alerts. They can be oxidized by CYP450 (specifically CYP2E1) to form reactive cis-2-butene-1,4-dial, which covalently binds proteins. This assay determines if the scaffold is liable to rapid bioactivation.

System: Pooled Human Liver Microsomes (HLM).

  • Incubation: Prepare a 1 µM solution of the test compound in phosphate buffer (pH 7.4) containing 0.5 mg/mL HLM.

  • Initiation: Pre-incubate at 37°C for 5 min. Start reaction by adding NADPH (1 mM final).

  • Sampling: Aliquot 50 µL at t = 0, 5, 15, 30, and 60 min.

  • Quenching: Immediately add 150 µL ice-cold Acetonitrile (containing internal standard, e.g., Tolbutamide).

  • Analysis: Centrifuge (4000g, 20 min). Analyze supernatant by LC-MS/MS.

  • Interpretation:

    • High Stability: t1/2 > 60 min (Safe for initial lead).

    • Low Stability: t1/2 < 15 min (Requires structural modification, e.g., blocking the 5'-position with a methyl or chlorine group).

Visualization: Synthetic Workflow

Synthesis_Workflow SM1 Methyl 5-bromo- furan-2-carboxylate Suzuki Suzuki Coupling Pd(dppf)Cl2, K2CO3 90°C SM1->Suzuki SM2 Furan-3- boronic acid SM2->Suzuki Intermediate Bi-Furan Ester Suzuki->Intermediate Hydrolysis LiOH Hydrolysis THF/H2O Intermediate->Hydrolysis Final 5-(Furan-3-yl)furan- 2-carboxylic acid Hydrolysis->Final

Figure 2: Synthetic route for the generation of the target scaffold.

References

  • Furan-2-carboxylic acid derivatives in T2DM: Chen, L. et al. "Discovery of novel furan-2-carboxylic acid derivatives as potential candidates for the treatment of type 2 diabetes mellitus."[2] Eur J Med Chem (2023).[2]

  • Bi-Furan Scaffolds in TTR: Iribarren, A.M. et al. "A novel bis-furan scaffold for transthyretin stabilization and amyloid inhibition."[3] Eur J Med Chem (2016).

  • DAAO Inhibition: Sparey, T. et al. "The discovery of fused pyrrole carboxylic acids as novel, potent D-amino acid oxidase (DAO) inhibitors." Bioorg Med Chem Lett (2008).

  • Metabolic Stability of Furans: Peterson, L.A. "Reactive metabolites in the biotransformation of molecules containing a furan ring." Chem Res Toxicol (2013).

  • General Properties: PubChem CID 6919 (2-Furoic Acid derivatives).

Sources

Method

Application Notes and Protocols for the Development of Antimicrobial Agents Based on Furan Scaffolds

For Researchers, Scientists, and Drug Development Professionals Introduction: The Furan Scaffold as a Cornerstone for Novel Antimicrobials The relentless rise of antimicrobial resistance (AMR) constitutes a formidable th...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Furan Scaffold as a Cornerstone for Novel Antimicrobials

The relentless rise of antimicrobial resistance (AMR) constitutes a formidable threat to global health, necessitating the urgent discovery of new therapeutic agents with novel mechanisms of action. In the landscape of medicinal chemistry, heterocyclic compounds are a rich source of pharmacologically active molecules.[1] Among these, the furan ring, a five-membered aromatic heterocycle containing an oxygen atom, has distinguished itself as a "privileged scaffold."[2][3] Its unique electronic and steric properties, coupled with its presence in numerous natural products and approved drugs, make it a versatile foundation for designing next-generation antimicrobial agents.[4][5][6]

Furan derivatives exhibit a broad spectrum of biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory properties.[2][3][6] The furan nucleus can act as a bioisostere for phenyl rings, often improving metabolic stability, bioavailability, and receptor-binding interactions.[2] This guide provides an in-depth exploration of the synthesis, structure-activity relationships (SAR), mechanisms of action, and essential evaluation protocols for developing antimicrobial agents based on the furan scaffold.

Synthetic Strategies for Building Furan-Based Antimicrobial Candidates

The chemical tractability of the furan ring allows for diverse synthetic modifications, making it an ideal starting point for building libraries of potential drug candidates.[1] Several classical and modern synthetic methods are employed to construct the core furan scaffold and its derivatives.

Foundational Synthetic Methodologies

Two of the most reliable and widely used methods for synthesizing substituted furans are the Paal-Knorr and Feist-Benary syntheses.

  • Paal-Knorr Furan Synthesis: This method involves the acid-catalyzed cyclization and dehydration of 1,4-dicarbonyl compounds.[7][8][9] It is a highly effective method for producing polysubstituted furans, which are valuable for exploring structure-activity relationships.[8] The reaction typically proceeds under protic or Lewis acid conditions.[7]

  • Feist-Benary Furan Synthesis: This reaction provides a versatile route to substituted furans through the condensation of an α-halo ketone with a β-dicarbonyl compound in the presence of a base like pyridine or ammonia.[10][11][12][13] The choice of starting materials directly dictates the substitution pattern on the final furan product, offering significant synthetic flexibility.[13]

Representative Synthetic Workflow Diagram

The following diagram illustrates a generalized workflow for the synthesis and initial evaluation of furan-based antimicrobial candidates.

G cluster_synthesis Synthesis Phase cluster_screening Screening Phase cluster_optimization Lead Optimization Start Select Starting Materials (e.g., 1,4-diones or α-halo ketones) Synthesis Perform Furan Synthesis (e.g., Paal-Knorr or Feist-Benary) Start->Synthesis Purification Purify Product (Chromatography, Recrystallization) Synthesis->Purification Characterization Structural Characterization (NMR, MS, IR) Purification->Characterization PrimaryScreen Primary Antimicrobial Screen (e.g., Disk Diffusion) Characterization->PrimaryScreen Pure Compound MIC_Test MIC Determination (Broth Microdilution) PrimaryScreen->MIC_Test Active 'Hits' SAR_Analysis SAR Analysis MIC_Test->SAR_Analysis Tox_Test In Vitro Toxicity MIC_Test->Tox_Test LeadOpt Synthesize Analogs SAR_Analysis->LeadOpt Design New Analogs LeadOpt->Characterization Nitrofuran_MOA Nitrofuran Nitrofuran (Drug) BacterialCell Bacterial Cell Nitrofuran->BacterialCell Enters Nitroreductases Bacterial Nitroreductases BacterialCell->Nitroreductases Activates ReactiveSpecies Reactive Intermediates (Nitroso, Hydroxylamine) Nitroreductases->ReactiveSpecies Generates DNA Bacterial DNA ReactiveSpecies->DNA Causes Strand Breaks Ribosomes Ribosomal Proteins ReactiveSpecies->Ribosomes Inactivates CellDeath Cell Death DNA->CellDeath Ribosomes->CellDeath

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 5-(Furan-3-yl)furan-2-carboxylic acid

Welcome to the technical support center for the synthesis of 5-(Furan-3-yl)furan-2-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 5-(Furan-3-yl)furan-2-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this synthesis and improve your yield.

I. Overview of Synthetic Strategies

The synthesis of 5-(Furan-3-yl)furan-2-carboxylic acid typically involves a cross-coupling reaction to form the bifuran backbone, followed by the introduction or modification of the carboxylic acid group. The two most common cross-coupling strategies are the Suzuki-Miyaura and Stille couplings. The choice of strategy often depends on the availability of starting materials, catalyst systems, and tolerance to functional groups.

Common Synthetic Routes:
  • Suzuki-Miyaura Coupling: This method involves the reaction of a furan boronic acid or its derivative with a halogenated furan.[1][2] It is often favored due to the relatively low toxicity of boron-containing reagents.[1] However, the stability of furan boronic acids can be a challenge, as they are prone to protodeboronation, especially at elevated temperatures.[1][3]

  • Stille Coupling: This reaction utilizes an organotin reagent (organostannane) and a halogenated furan.[4][5] Stille couplings are known for their tolerance to a wide range of functional groups, but the toxicity of organotin compounds is a significant drawback.[5]

A generalized synthetic workflow is depicted below:

Synthesis_Workflow cluster_Starting_Materials Starting Materials Furan_A Furan Derivative A (e.g., Halogenated Furan) Cross_Coupling Palladium-Catalyzed Cross-Coupling Furan_A->Cross_Coupling Furan_B Furan Derivative B (e.g., Furan Boronic Acid or Organostannane) Furan_B->Cross_Coupling Bifuran_Intermediate Bifuran Intermediate Cross_Coupling->Bifuran_Intermediate Functional_Group_Modification Functional Group Modification Bifuran_Intermediate->Functional_Group_Modification Final_Product 5-(Furan-3-yl)furan- 2-carboxylic acid Functional_Group_Modification->Final_Product

Caption: Generalized workflow for the synthesis of 5-(Furan-3-yl)furan-2-carboxylic acid.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis, providing explanations and actionable solutions.

Q1: Why is my yield of 5-(Furan-3-yl)furan-2-carboxylic acid consistently low?

Low yields can arise from several factors, from incomplete reactions to product degradation. Here’s a breakdown of potential causes and how to address them.

Potential Cause Explanation Recommended Solutions
Incomplete Cross-Coupling The palladium catalyst may not be sufficiently active, or the reaction conditions may not be optimal for the specific substrates.Optimize Catalyst System: Experiment with different palladium sources (e.g., Pd(OAc)₂, [Pd₂(dba)₃]) and phosphine ligands.[1] Modern pre-catalysts can also improve efficiency.[3]Adjust Reaction Temperature: While higher temperatures can increase reaction rates, they can also lead to degradation. Try lowering the temperature and extending the reaction time.[3]Screen Bases and Solvents: The choice of base and solvent is critical. For Suzuki couplings, bases like K₂CO₃ or K₃PO₄ in aqueous or mixed solvent systems are common.[6][7]
Degradation of Starting Materials or Product Furan rings are sensitive to strongly acidic conditions and can polymerize or undergo ring-opening, especially at high temperatures.[8][9]Use Milder Conditions: Avoid strong acids. If an acidic workup is necessary, use dilute acids and keep the temperature low.[8]Inert Atmosphere: Ensure the reaction is carried out under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative degradation of the catalyst and substrates.[3]
Protodeboronation of Furan Boronic Acid (Suzuki Coupling) Furan boronic acids are susceptible to cleavage of the C-B bond by protons, especially in the presence of water and at elevated temperatures.[1]Use a More Stable Boron Reagent: Consider using potassium furan-2-yltrifluoroborate or a furan-2-boronic acid pinacol ester, which are more stable alternatives.[3]Control pH: The choice of base can influence the pH and the rate of protodeboronation.[3]
Side Reactions Homocoupling of the starting materials can compete with the desired cross-coupling reaction, especially in Stille couplings.[4][5]Optimize Stoichiometry: Carefully control the stoichiometry of the reactants. A slight excess of one reactant may be beneficial.Catalyst and Ligand Choice: The nature of the catalyst and ligand can influence the relative rates of cross-coupling and homocoupling.
Q2: I am observing significant amounts of homocoupled byproducts. How can I minimize them?

Homocoupling is a common side reaction in many cross-coupling reactions. Here’s a troubleshooting workflow to address this issue:

Homocoupling_Troubleshooting Start High Homocoupling Observed Check_Purity Check Purity of Starting Materials Start->Check_Purity Optimize_Stoichiometry Optimize Reactant Stoichiometry Check_Purity->Optimize_Stoichiometry Lower_Temp Lower Reaction Temperature Optimize_Stoichiometry->Lower_Temp Change_Ligand Screen Different Ligands Lower_Temp->Change_Ligand Change_Catalyst Consider a Different Pd Pre-catalyst Change_Ligand->Change_Catalyst End Reduced Homocoupling Change_Catalyst->End

Caption: Troubleshooting workflow for minimizing homocoupling byproducts.

Q3: The final purification of 5-(Furan-3-yl)furan-2-carboxylic acid is proving difficult. What are the best practices?

Purification can be challenging due to the similar polarities of the desired product and certain byproducts.

Purification Step Recommendations
Initial Workup After the reaction, a standard aqueous workup is often employed. If the product is in an ester form, extraction with a suitable organic solvent like ethyl acetate is common.[10] If the product is the carboxylic acid, it can be extracted into a basic aqueous solution (e.g., with NaHCO₃), washed with an organic solvent to remove non-acidic impurities, and then re-acidified to precipitate the product.[11]
Chromatography Column chromatography on silica gel is a standard method for purifying furan-containing compounds. A gradient elution with a mixture of hexanes and ethyl acetate is often effective.[10]
Recrystallization If a solid product is obtained, recrystallization can be a highly effective purification method. Common solvent systems include mixtures of hexane and ethyl acetate.[10]
High Vacuum Distillation For ester intermediates, high vacuum distillation can be an effective purification technique, especially for removing non-volatile impurities.[12]

III. Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for the synthesis of 5-(Furan-3-yl)furan-2-carboxylic acid?

Commonly used starting materials include:

  • For the 5-substituted furan-2-carboxylic acid moiety: 5-bromofuran-2-carboxylic acid or its corresponding ester.[13][14] These can be synthesized from 2-furancarboxylic acid.[13]

  • For the furan-3-yl moiety: 3-bromofuran or furan-3-boronic acid.[1][15] 3-Bromofuran can be synthesized through various methods, including the Diels-Alder/retro-Diels-Alder sequence.[15]

Q2: What are the key reaction parameters to control for a successful Suzuki-Miyaura coupling in this synthesis?

The key parameters are:

  • Catalyst System: The choice of palladium source and ligand is crucial. Systems like Pd(OAc)₂ with a suitable phosphine ligand (e.g., RuPhos) have been shown to be effective.[1]

  • Base: The base plays a critical role in the catalytic cycle. Inorganic bases like Na₂CO₃ or K₂CO₃ are commonly used.[1][6]

  • Solvent: A mixture of an organic solvent and water is often used to dissolve both the organic and inorganic reagents. Ethanol/water or dioxane/water are common choices.[1][7]

  • Temperature: Elevated temperatures are often required, but should be carefully controlled to avoid degradation of the furan rings and protodeboronation of the boronic acid.[1][3]

Q3: Can I use a one-pot procedure for the synthesis?

While a one-pot synthesis is attractive for efficiency, the synthesis of 5-(Furan-3-yl)furan-2-carboxylic acid is typically performed in a stepwise manner. This allows for the purification of the intermediate bifuran compound before modifying the functional groups, which can lead to a cleaner final product and higher overall yield.

Q4: Are there any specific safety precautions I should take?

  • Palladium Catalysts: While generally used in small quantities, palladium compounds can be toxic and should be handled with care in a well-ventilated fume hood.

  • Organotin Reagents (Stille Coupling): Organostannanes are highly toxic and should be handled with extreme caution, using appropriate personal protective equipment (PPE) and engineering controls.[5]

  • Solvents: Many organic solvents used in these reactions are flammable and/or toxic. Always consult the Safety Data Sheet (SDS) for each chemical before use.

IV. Experimental Protocols

Protocol 1: Synthesis of Ethyl 5-(Furan-3-yl)furan-2-carboxylate via Suzuki-Miyaura Coupling

This protocol is a representative example and may require optimization for your specific setup.

Materials:

  • Ethyl 5-bromofuran-2-carboxylate

  • Furan-3-boronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos)

  • Sodium carbonate (Na₂CO₃)

  • Ethanol

  • Water

  • Argon or Nitrogen gas

Procedure:

  • To an oven-dried reaction flask, add ethyl 5-bromofuran-2-carboxylate (1.0 eq), furan-3-boronic acid (1.2 eq), sodium carbonate (2.0 eq), and RuPhos (0.02 eq).

  • Seal the flask with a septum and purge with argon or nitrogen for 15-20 minutes.

  • Add palladium(II) acetate (0.01 eq) to the flask.

  • Degas a mixture of ethanol and water (e.g., 3:1 v/v) by bubbling with argon or nitrogen for 30 minutes.

  • Add the degassed solvent mixture to the reaction flask via syringe.

  • Heat the reaction mixture to 80-85 °C and stir until the reaction is complete (monitor by TLC or GC-MS).

  • Cool the reaction mixture to room temperature and dilute with water.

  • Extract the product with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes).

Protocol 2: Hydrolysis of Ethyl 5-(Furan-3-yl)furan-2-carboxylate

Materials:

  • Ethyl 5-(Furan-3-yl)furan-2-carboxylate

  • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

  • Tetrahydrofuran (THF) or Methanol

  • Water

  • Hydrochloric acid (HCl), 1 M

Procedure:

  • Dissolve the ethyl 5-(Furan-3-yl)furan-2-carboxylate in a mixture of THF (or methanol) and water.

  • Add an excess of LiOH or NaOH (e.g., 2-3 eq) and stir the mixture at room temperature or with gentle heating until the hydrolysis is complete (monitor by TLC).

  • Remove the organic solvent under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted starting material.

  • Cool the aqueous layer in an ice bath and carefully acidify to pH 2-3 with 1 M HCl.

  • The product, 5-(Furan-3-yl)furan-2-carboxylic acid, should precipitate out of solution.

  • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

V. References

  • Wikipedia. 3-Bromofuran. [Link][15]

  • Hucke, A., & Cava, M. P. (1998). Synthesis of Mixed Thiophene/Furan Oligomers by Stille Coupling. The Journal of Organic Chemistry, 63(21), 7413–7418. [Link][4]

  • Molander, G. A., & Biolatto, B. (2003). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302–4314. [Link][1]

  • Sasmal, A., Roisnel, T., Bera, J. K., Doucet, H., & Soulé, J.-F. (2018). Reactivity of 3-Bromofuran in Pd-Catalyzed C–H Bond Arylation toward the Synthesis of 2,3,5-Triarylfurans. The Journal of Organic Chemistry, 83(15), 8419–8431. [Link]

  • PrepChem. Synthesis of 3-bromo-2-(1-hydroxy-ethyl)-furan. [Link]

  • Fleckenstein, C. A., & Plenio, H. (2008). Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. The Journal of Organic Chemistry, 73(8), 3236–3244. [Link][6]

  • Google Patents. EP3749656A1 - Separation and purification of furan carboxylates. [12]

  • Reddy, D. S., & Kumar, V. (2010). Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure. Organic Letters, 12(5), 1032–1035. [Link]

  • PrepChem. Synthesis of 5-bromo-2-furancarboxylic acid chloride. [Link]

  • Google Patents. CA2921489A1 - Process for purifying an acid composition comprising 2-formyl-furan-5-carboxylic acid and 2,5-furandicarboxylic acid.

  • YouTube. Stille reaction | Brief theory, double cross-coupling. [Link]

  • ResearchGate. Synthesis and Phosphorylation of 5-Bromoalkyl Derivatives of 2-Furancarboxylic Acid. [Link]

  • WIPO Patentscope. WO/2015/030590 PROCESS FOR PURIFYING AN ACID COMPOSITION COMPRISING 2-FORMYL-FURAN-5-CARBOXYLIC ACID AND 2,5-FURANDICARBOXYLIC ACID. [Link]

  • MDPI. Synthesis, Characterization, and Biological Evaluation of New Derivatives Targeting MbtI as Antitubercular Agents. [Link][14]

  • ResearchGate. Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. [Link][7]

  • ResearchGate. Purification of 2,5-furandicarboxylic acid. [Link][11]

  • Organic Syntheses. 2-FURANCARBOXYLIC ACID AND 2-FURYL-CARBINOL. [Link]

  • Wikipedia. Stille reaction. [Link][5]

  • MDPI. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. [Link][2]

Sources

Optimization

Technical Support Center: Purification of Crude 5-(Furan-3-yl)furan-2-carboxylic Acid

Prepared by: Senior Application Scientist, Chemical Synthesis Division This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Senior Application Scientist, Chemical Synthesis Division

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 5-(Furan-3-yl)furan-2-carboxylic acid. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during the purification of this valuable heterocyclic building block. Our aim is to synthesize technical accuracy with field-proven insights to ensure you can achieve high purity and yield in your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are frequently encountered when handling crude 5-(Furan-3-yl)furan-2-carboxylic acid.

Q1: What are the typical impurities I should expect in my crude 5-(Furan-3-yl)furan-2-carboxylic acid?

A: The impurity profile of your crude product is intrinsically linked to its synthetic route. However, for furan-based compounds synthesized via common cross-coupling or condensation pathways, you should anticipate several classes of impurities:

  • Unreacted Starting Materials: Residual precursors from the synthesis.

  • Homocoupled Byproducts: Self-coupled products of your starting materials.

  • Solvent Residues: Trapped organic solvents used in the reaction or initial work-up.

  • Degradation Products: Furan rings, especially under harsh acidic or thermal conditions, can be susceptible to ring-opening or polymerization, leading to colored, often tarry, impurities.[1][2] The presence of 5-formyl-2-furancarboxylic acid (FFCA) is a common issue in related furan syntheses and can act as a chain terminator in subsequent polymerization reactions.[3]

Q2: What is the most robust, first-line purification technique for this compound?

A: For a carboxylic acid like 5-(Furan-3-yl)furan-2-carboxylic acid, acid-base extraction is unequivocally the most powerful and efficient initial purification step.[4][5] This technique leverages the acidic nature of the carboxyl group to selectively move your target compound from an organic solvent into an aqueous basic solution, leaving behind neutral and basic impurities.[6][7] The carboxylic acid is then recovered in a much purer state by re-acidifying the aqueous layer, causing it to precipitate.[5][8] This method is highly effective for removing the majority of non-acidic contaminants.

Q3: How do I assess the purity of my final product?

A: A multi-faceted approach is essential for confirming the purity of your final compound.

  • High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity assessment. A reverse-phase method, often using an acetonitrile/water gradient with a phosphoric acid modifier, can effectively separate the target compound from closely related impurities.[9][10]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure and can reveal the presence of impurities if they are at a concentration of ~1% or higher.[11]

  • Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity. A broad or depressed melting point suggests the presence of contaminants.

  • Gas Chromatography-Mass Spectrometry (GC-MS): While less common for non-volatile carboxylic acids, derivatization to a more volatile ester can allow for GC-MS analysis, which is excellent for identifying trace volatile impurities.[12][13]

Q4: My purified compound is a tan or brown powder, not white. Is this acceptable?

A: While a slight off-white or tan color can be common for furan-based compounds due to minor oxidative or polymeric impurities, a distinct brown or dark color indicates significant contamination.[3] These colored impurities are often high-molecular-weight byproducts that can be difficult to remove. If color is a critical parameter for your downstream application (e.g., polymer synthesis), a secondary purification step after acid-base extraction, such as recrystallization with activated carbon, may be necessary. The use of decolorizing carbon during recrystallization is a standard procedure for removing such colored impurities.[14][15]

Section 2: Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your purification workflows.

Guide 1: Acid-Base Extraction Issues
Problem Root Cause(s) Solution(s) & Scientific Rationale
An emulsion has formed in my separatory funnel and the layers won't separate. 1. The organic and aqueous phases have similar densities.2. Presence of fine particulate matter or amphiphilic impurities at the interface.3. Vigorous shaking created a stable colloid.1. Add Brine: Introduce a saturated NaCl solution. This increases the ionic strength and density of the aqueous phase, helping to break the emulsion and force a cleaner separation.2. Gentle Swirling: Instead of vigorous shaking, gently invert the funnel multiple times to allow for extraction with minimal emulsion formation.3. Filtration: Filter the entire mixture through a pad of Celite® or glass wool to remove particulates that may be stabilizing the emulsion.4. Patience: Allow the funnel to stand undisturbed for an extended period (15-30 minutes).
I'm getting a very low yield after re-acidifying the aqueous layer. 1. Incomplete Extraction: The carboxylic acid was not fully deprotonated and transferred to the aqueous layer.2. Insufficient Acidification: The pH was not lowered enough to fully protonate the carboxylate salt, leaving it dissolved in the aqueous phase.3. Product Solubility: The product has some solubility in the acidic aqueous solution, leading to losses in the mother liquor.1. Check pH: Ensure the pH of the aqueous layer is >10 after extraction with base. Use a stronger base (e.g., 1-2 M NaOH) if necessary, but be mindful of potential hydrolysis of other functional groups.[4]2. Confirm Acidity: After acidification, check that the pH is <3 using pH paper or a meter. Add acid dropwise until no further precipitation is observed.[7][8]3. Cool the Solution: Cool the acidified mixture in an ice bath to minimize the solubility of your product before filtration.4. Back-Extraction: Extract the acidic aqueous mother liquor with a fresh portion of an organic solvent (e.g., ethyl acetate) to recover any dissolved product.
My product is still contaminated with neutral impurities after extraction. 1. Trapped Organic Layer: Small droplets of the organic layer containing impurities were carried over with the aqueous phase.2. Insufficient Washing: The isolated product was not adequately washed after filtration.1. Backwashing: After separating the basic aqueous layer, "backwash" it with a fresh portion of the organic solvent (e.g., diethyl ether or ethyl acetate).[6] This will remove any residual neutral compounds that were physically trapped in the aqueous phase.
Guide 2: Recrystallization Issues
Problem Root Cause(s) Solution(s) & Scientific Rationale
My compound "oils out" instead of forming crystals. 1. Supersaturation Point Exceeded: The solution is too concentrated, and the compound comes out of solution above its melting point.2. Insoluble Impurities: Impurities are depressing the melting point of the mixture, causing it to liquefy.3. Rapid Cooling: Cooling the solution too quickly prevents the orderly arrangement of molecules into a crystal lattice.1. Add More Solvent: Add small aliquots of hot solvent until the oil redissolves completely. Then, allow the solution to cool slowly.2. Use a Solvent Pair: Dissolve the compound in a "good" solvent (in which it is very soluble) and add a "poor" solvent (in which it is less soluble) dropwise at an elevated temperature until the solution becomes slightly cloudy (the cloud point). Then allow it to cool slowly.
Significant colored impurities remain in my crystals. 1. Impurities Co-crystallize: The colored impurities have similar solubility properties to the target compound.2. Impurities Adsorbed to Crystal Surface: Impurities are trapped on the surface of the growing crystals.1. Use Activated Carbon: Add a small amount (1-2% by weight) of activated carbon to the hot solution before filtration. The carbon will adsorb the colored impurities. Caution: Do not add carbon to a boiling solution, as this can cause violent bumping. Use a fluted filter paper for the hot filtration to prevent premature crystallization in the funnel.2. Perform a Second Recrystallization: A second crystallization from a different solvent system can be effective.
Crystal formation is very slow or doesn't occur. 1. Solution is Too Dilute: The concentration of the compound is below its saturation point at the lower temperature.2. Lack of Nucleation Sites: Crystal growth requires an initial seed or surface to begin.3. Highly Pure Compound: Very pure compounds can sometimes form stable supersaturated solutions.1. Evaporate Solvent: Gently evaporate some of the solvent to increase the concentration and then cool again.2. Scratch the Flask: Use a glass rod to scratch the inside of the flask below the solvent line. The microscopic imperfections in the glass provide nucleation sites.3. Seed the Solution: Add a tiny crystal of the pure compound to induce crystallization.
Section 3: Detailed Protocols & Workflows
Protocol 1: Step-by-Step Acid-Base Extraction

This protocol assumes you have ~5g of crude product containing primarily neutral impurities, dissolved in an organic solvent.

  • Dissolution: Dissolve the crude 5-(Furan-3-yl)furan-2-carboxylic acid in ~100 mL of a suitable organic solvent like ethyl acetate or diethyl ether in a separatory funnel.

  • Base Extraction: Add 50 mL of 1 M sodium hydroxide (NaOH) solution to the funnel. Stopper the funnel and gently invert it 10-15 times, venting frequently to release any pressure. Allow the layers to separate.

  • Separate Layers: Drain the lower aqueous layer into a clean Erlenmeyer flask.

  • Repeat Extraction: Repeat the extraction of the organic layer with a fresh 50 mL portion of 1 M NaOH. Combine the aqueous extracts. This ensures complete transfer of the carboxylate salt.

  • Backwash (Critical Step): Pour the combined aqueous extracts back into the separatory funnel. Add 30 mL of fresh ethyl acetate and gently invert a few times. Drain the lower aqueous layer into a clean beaker or flask suitable for precipitation. Discard the organic layer, which contains residual neutral impurities.[6]

  • Acidification: Place the flask containing the aqueous extract in an ice bath and stir. Slowly add 6 M hydrochloric acid (HCl) dropwise until the solution becomes strongly acidic (pH < 3, check with pH paper). 5-(Furan-3-yl)furan-2-carboxylic acid will precipitate as a solid.

  • Isolation: Collect the solid product by vacuum filtration.

  • Washing: Wash the filter cake with a small amount of cold deionized water to remove any inorganic salts.

  • Drying: Dry the purified solid in a vacuum oven at a moderate temperature (e.g., 40-50 °C) to a constant weight.

Workflow: Purification Strategy Decision Tree

This diagram outlines a logical workflow for selecting the appropriate purification technique(s).

Purification_Workflow cluster_0 Purification of Crude 5-(Furan-3-yl)furan-2-carboxylic acid Start Crude Product Check_Impurities Initial Analysis (e.g., TLC, ¹H NMR) Start->Check_Impurities Acid_Base Perform Acid-Base Extraction Check_Impurities->Acid_Base Significant neutral or basic impurities Recrystallize Perform Recrystallization Check_Impurities->Recrystallize Mainly solid; minor impurities Check_Purity Purity > 98%? Acid_Base->Check_Purity Recrystallize->Check_Purity Chromatography Column Chromatography (Silica Gel) Final_Product Pure Product (Verify by HPLC, NMR, MP) Chromatography->Final_Product Check_Purity->Final_Product Yes Check_Color Is product colorless/white? Check_Purity->Check_Color No Check_Color->Chromatography Yes (Purity issue) Recrystallize_Carbon Recrystallize with Activated Carbon Check_Color->Recrystallize_Carbon No (Colored) Recrystallize_Carbon->Check_Purity

Caption: Decision workflow for purifying crude 5-(Furan-3-yl)furan-2-carboxylic acid.

Section 4: Data & Reference Tables
Table 1: Recommended Solvents for Recrystallization

The ideal recrystallization solvent will dissolve the compound when hot but not when cold. A solvent pair is often effective.

Solvent SystemBoiling Point (°C)ProsCons
Ethanol/Water 78-100Highly effective for many carboxylic acids. Water acts as a good anti-solvent.Can be difficult to remove all water during drying.
Toluene 111Good for dissolving organic compounds; can azeotropically remove water.High boiling point can be problematic for heat-sensitive compounds.
Ethyl Acetate/Hexanes 77 / 69Versatile solvent pair with moderate boiling points.Hexanes are highly flammable.
Acetic Acid 118Can be a very good solvent for carboxylic acids due to hydrogen bonding.Difficult to remove completely; can be corrosive.
Table 2: Typical Purity Analysis Parameters
Technique Typical Conditions What to Look For
HPLC Column: C18 Reverse-PhaseMobile Phase: Gradient of Acetonitrile and Water with 0.1% Phosphoric AcidDetection: UV at ~254 nm[9][16]A single, sharp peak for the main component. Purity is calculated from the area percentage of the main peak.
¹H NMR Solvent: DMSO-d₆ or CDCl₃Analysis: Absence of peaks corresponding to starting materials or solvents. Integration of peaks should match the expected proton ratios for the structure.
Melting Point Apparatus: Digital Melting Point ApparatusRamp Rate: 1-2 °C/minuteA sharp melting range of 1-2 °C. For reference, 3-furoic acid melts at 120-122 °C.[17] The melting point of the target compound will be different but should be similarly sharp when pure.
References
  • Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

  • LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. Retrieved from [Link]

  • SIELC Technologies. (2025, November 10). HPLC Method for Substituted Furans Separation on Newcrom R1 column. Retrieved from [Link]

  • Prabhu, P. (n.d.). Determination of Furan in Food by Gas Chromatography– Mass Spectrometry and Headspace Sampling. LCGC International. Retrieved from [Link]

  • Lin, Y. S., et al. (2022). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. PMC. Retrieved from [Link]

  • Masino, F., et al. (n.d.). Determination of Furanic Compounds in Traditional Balsamic Vinegars by Ion-Exclusion Liquid Chromatography and Diode-Array Detection. Iris Unimore. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 2-FURANCARBOXYLIC ACID AND 2-FURYL CARBINOL. Retrieved from [Link]

  • Canadian Diversity Network. (n.d.). Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. Retrieved from [Link]

  • Google Patents. (2014). WO2014209112A1 - Process for the preparation of 2,5-furandicarboxylic acid.
  • ACS Sustainable Chemistry & Engineering. (2019). Separation and Purification of Furans from n-Butanol by Zeolitic Imidazole Frameworks. Retrieved from [Link]

  • European Patent Office. (2021). EP 4032881 A1 - METHOD AND APPARATUS FOR PURIFYING A FURAN DERIVATIVE. Retrieved from [Link]

  • Google Patents. (n.d.). EP3749656A1 - Separation and purification of furan carboxylates.
  • MDPI. (2022). Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures. Retrieved from [Link]

  • E3S Web of Conferences. (n.d.). Synthesis of vinyl esters of some furan carboxylic acids based on vinyl acetate. Retrieved from [Link]

  • Arkivoc. (n.d.). One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Retrieved from [Link]

  • DTIC. (n.d.). Synthesis and Characterization of Furanic Compounds. Retrieved from [Link]

  • Wiley Online Library. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Retrieved from [Link]

  • MDPI. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from [Link]

  • PubChem - NIH. (n.d.). 3-Furoic acid. Retrieved from [Link]

  • PMC. (2019). Furan-2,5- and Furan-2,3-dicarboxylate Esters Derived from Marine Biomass as Plasticizers for Poly(vinyl chloride). Retrieved from [Link]

Sources

Troubleshooting

"degradation pathways of 5-(Furan-3-yl)furan-2-carboxylic acid"

Technical Support Center: Degradation Pathways of 5-(Furan-3-yl)furan-2-carboxylic Acid Executive Summary Compound: 5-(Furan-3-yl)furan-2-carboxylic acid Class: Bifuran derivative / Heteroaryl carboxylic acid Primary Ris...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Degradation Pathways of 5-(Furan-3-yl)furan-2-carboxylic Acid

Executive Summary

Compound: 5-(Furan-3-yl)furan-2-carboxylic acid Class: Bifuran derivative / Heteroaryl carboxylic acid Primary Risks: Oxidative ring opening, acid-catalyzed hydrolysis, thermal decarboxylation, and photolytic polymerization.

This guide addresses the stability profile of 5-(Furan-3-yl)furan-2-carboxylic acid , a specific bifuran derivative where an electron-rich furan ring (Ring B, 3-linked) is coupled to an electron-deficient furan-2-carboxylic acid moiety (Ring A). Understanding the differential reactivity of these two rings is critical for troubleshooting degradation issues in synthesis, storage, and metabolic studies.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my sample turn yellow or brown upon storage, even at -20°C? Diagnosis: Oxidative Polymerization (Furan Resinification). Technical Insight: The "furan-3-yl" substituent (Ring B) is electron-rich and highly susceptible to auto-oxidation by atmospheric oxygen, particularly in the presence of light. This generates unsaturated 1,4-dicarbonyl intermediates (e.g., cis-2-ene-1,4-diones) which rapidly polymerize via aldol-type condensations to form colored oligomers (humins). Action Plan:

  • Storage: Store under Argon/Nitrogen atmosphere.

  • Solvent: Avoid ethers (THF/Dioxane) prone to peroxide formation; use degassed methanol or acetonitrile.

  • Additive: Add trace antioxidants (e.g., BHT) if experimental conditions permit.

Q2: I observe a new peak with a mass loss of 44 Da during LC-MS analysis. Is this an impurity? Diagnosis: Thermal Decarboxylation. Technical Insight: Furan-2-carboxylic acids are prone to thermal decarboxylation (loss of CO₂), converting the parent compound into 2-(furan-3-yl)furan (also known as 2,3'-bifuran). This reaction is accelerated by heat (>100°C), acidic pH, or transition metal contaminants. Action Plan:

  • LC-MS Settings: Lower the desolvation temperature and source temperature.

  • Buffer: Maintain neutral pH; avoid strong acidic mobile phases if possible.

Q3: Why does the compound disappear rapidly in acidic aqueous solutions? Diagnosis: Acid-Catalyzed Ring Opening (Hydrolysis). Technical Insight: Protons attack the furan ring (usually at the


-position of the electron-rich Ring B), leading to water addition and ring opening. This produces reactive 1,4-dicarbonyl species (e.g., 4-oxo-aldehydes) that do not revert to the furan.
Action Plan: 
  • pH Stability: The compound is most stable at pH 6–8. Avoid pH < 4 for prolonged periods.

  • Quenching: Quench acidic reaction mixtures immediately with bicarbonate before workup.

Q4: Can I use DMSO for long-term stock solutions? Diagnosis: Solvent-Mediated Oxidation. Technical Insight: DMSO can act as a mild oxidant or sulfur source under certain conditions. For sensitive furans, DMSO solutions can show degradation over weeks due to trace acidity or oxidant impurities. Action Plan:

  • Recommendation: Use anhydrous Ethanol or Methanol for stocks, stored at -80°C. If DMSO is required, prepare fresh weekly.

Part 2: Deep Dive – Degradation Pathways

The degradation of 5-(Furan-3-yl)furan-2-carboxylic acid is governed by the competing reactivities of its two furan rings.

Mechanism 1: Oxidative Ring Opening (Achmatowicz-Type)

The electron-rich Ring B (3-furyl group) is the primary target for electrophilic oxidants (Singlet Oxygen


, Peroxides, P450 enzymes).
  • Initiation: Electrophilic attack or [4+2] cycloaddition of

    
     occurs at the 2,5-positions of Ring B.
    
  • Intermediate: Formation of an unstable furan endoperoxide or 2,5-dialkoxy-2,5-dihydrofuran (in alcohols).

  • Product: Ring opening yields a cis-1,4-enedione (specifically a 4-substituted-4-oxobut-2-enoic acid derivative).

  • Fate: These dicarbonyls are highly reactive electrophiles that cross-link proteins (in vivo) or polymerize (in vitro).

Mechanism 2: Thermal Decarboxylation

The electron-withdrawing carboxylic acid on Ring A destabilizes the C2-C(COOH) bond.

  • Trigger: Heat or Acid.[1][2]

  • Transition State: Protonation of the ring carbon (C2) or direct homolytic cleavage.

  • Product: 2,3'-Bifuran + CO₂.

  • Consequence: Loss of polarity and change in biological activity.

Pathway Visualization

DegradationPathways Parent 5-(Furan-3-yl)furan-2-carboxylic acid (C9H6O4) Endoperoxide Intermediate: Furan Endoperoxide (Ring B) Parent->Endoperoxide Oxidation of Ring B (Electron Rich) Bifuran Product B: 2,3'-Bifuran (Loss of CO₂) Parent->Bifuran Decarboxylation (Ring A) Succindialdehyde Product C: Hydrolyzed Dicarbonyls Parent->Succindialdehyde Hydrolytic Ring Opening Oxidant Oxidant (¹O₂, OH•, P450) Oxidant->Parent Enedione Product A: Unsaturated 1,4-Dicarbonyl (Ring Opened) Endoperoxide->Enedione Ring Opening Polymer Brown Polymer / Humin Enedione->Polymer Polymerization Heat Heat / Acid / Metal Cat. Heat->Parent Acid Acid (H⁺) + H₂O Acid->Parent

Caption: Degradation map showing the three primary failure modes: Oxidation of the electron-rich Ring B, Decarboxylation of Ring A, and Hydrolytic Ring Opening.

Part 3: Experimental Protocols

Protocol A: Assessing Oxidative Stability (Forced Degradation)

Use this to determine if your handling conditions are causing the "browning" issue.

  • Preparation: Dissolve 1 mg of compound in 1 mL Methanol-d4 (for NMR) or Acetonitrile (for HPLC).

  • Stress Condition: Add 10 µL of 30%

    
     or expose to ambient light for 4 hours.
    
  • Analysis:

    • HPLC: Look for early-eluting broad peaks (polar dicarbonyls).

    • NMR: Monitor the disappearance of the Ring B protons (

      
       7.4–7.8 ppm region) and appearance of alkene signals (
      
      
      
      6.0–6.5 ppm).
  • Acceptance Criteria: >95% recovery indicates stability. <90% suggests need for antioxidants.

Protocol B: Controlled Decarboxylation (Synthesis of Standard)

Use this to generate the 2,3'-bifuran impurity standard for QC methods.

  • Setup: Place 100 mg of 5-(Furan-3-yl)furan-2-carboxylic acid in a microwave vial.

  • Catalyst: Add 10 mol% Cu powder and 2 mL Quinoline.

  • Reaction: Heat to 200°C for 20 minutes (or microwave at 190°C).

  • Workup: Dilute with ether, wash with dilute HCl (to remove quinoline), dry, and concentrate.

  • Result: The resulting oil is 2,3'-bifuran . Use this to mark the retention time of the decarboxylated degradant.

Data Summary: Physicochemical Properties & Stability

PropertyValue / BehaviorImplication for Handling
Molecular Weight 178.14 g/mol Detectable by MS (ESI- or ESI+).
pKa (COOH) ~3.5 (Predicted)Ionized at physiological pH; soluble in bicarbonate.
UV Max ~270–290 nmStrong UV absorber; protect from light.
Oxidation Site Ring B (3-furyl)The "weak link" for oxidative degradation.
Thermal Limit ~140°CAvoid high-temp drying; use lyophilization.
Solubility DMSO, MeOH, BaseInsoluble in non-polar solvents and acidic water.

References

  • Organic Reactions. (2000).[3] Oxidative Cleavage of Furans. Wiley. Link

  • BenchChem. (2025).[1] Technical Support Center: Decarboxylation of 2-Furancarboxylic Acid. Link

  • MDPI. (2024). Preparation of Dibenzofurotropones via Pd-Catalyzed Cyclization of 3-Arylfurans. Link

  • ResearchGate. (2018). Bifuran-imide: A Stable Furan Building Unit for Organic Electronics. Link

  • Master Organic Chemistry. (2022). Decarboxylation of Carboxylic Acids. Link

Sources

Optimization

"strategies to avoid decarboxylation in furan-2-carboxylic acids"

[1] Current Status: Operational Ticket Focus: Preventing Protodecarboxylation in Furan-2-Carboxylic Acids Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division[1] Executive Summary: The "Disap...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Current Status: Operational Ticket Focus: Preventing Protodecarboxylation in Furan-2-Carboxylic Acids Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division[1]

Executive Summary: The "Disappearing Acid" Phenomenon

Researchers frequently encounter a critical failure mode with furan-2-carboxylic acids (2-furoic acids): the material "vanishes" during high-temperature reactions or acidic workups, converting into the corresponding furan (often volatile) and carbon dioxide.

This is not random degradation; it is a mechanistically driven protodecarboxylation . Furan rings are electron-rich, making the C2 position highly susceptible to electrophilic attack by protons (


).

The Golden Rule: To preserve the acid, you must block the ipso-protonation at the C2 position.

The Mechanism (Root Cause Analysis)

Understanding the enemy is the first step to defeating it. Decarboxylation of furan-2-carboxylic acid is an


 (Electrophilic Aromatic Substitution) reaction.[1]
The Pathway to Degradation
  • Ipso-Attack: A proton (

    
    ) attacks the carbon bearing the carboxyl group (C2).
    
  • Sigma Complex Formation: The ring resonance stabilizes the cationic intermediate.[1]

  • Elimination:

    
     is ejected to restore aromaticity, leaving behind the decarboxylated furan.[1]
    
Visualizing the Threat

DecarboxylationMechanism Start Furan-2-Carboxylic Acid Intermediate Sigma Complex (Protonated at C2) Start->Intermediate Electrophilic Attack (Rate Limiting) Proton H+ (Acidic pH) Proton->Intermediate Transition Transition State Intermediate->Transition End Furan (Volatile) + CO2 Transition->End Irreversible Loss of CO2 Blocker1 PREVENTION STRATEGY: Maintain pH > 3 Blocker1->Proton Neutralizes Blocker2 PREVENTION STRATEGY: Temp < 100°C Blocker2->Intermediate Destabilizes TS

Figure 1: The mechanism of protodecarboxylation. Note that the reaction is driven by acidity and heat.[2] Blocking the proton source or the thermal energy required to reach the transition state prevents the loss of


.

Troubleshooting & Optimization Guides

Module A: Reaction Optimization (Synthesis)

Issue: "My starting material degrades during the coupling/heating step."

Technical Insight: Furan-2-carboxylic acids become unstable above 120–140°C in neutral solvents, and significantly lower (>60°C ) in the presence of Lewis acids or transition metals (Cu, Ag, Pd) which can catalyze decarboxylation [1, 2].[1]

Protocol 1: The "Ester Shield" Strategy If your reaction requires high heat (>100°C) or metal catalysts (e.g., Suzuki coupling), do not use the free acid.

  • Protection: Convert the acid to Methyl 2-furoate .

    • Method: Reflux in MeOH with catalytic

      
       (3 hours).
      
    • Why: Esters do not undergo ipso-protonation/decarboxylation under standard cross-coupling conditions.

  • Reaction: Perform your high-temp chemistry on the ester.

  • Deprotection: Hydrolyze with LiOH/THF/Water at Room Temperature.[1] Avoid boiling acid hydrolysis.[1]

Protocol 2: Metal Scavenging If you observe decarboxylation during a Pd-catalyzed reaction of the free acid:

  • Cause: A "Decarboxylative Cross-Coupling" cycle (Goossen-type mechanism) may be inadvertently active [2].[1]

  • Fix: Switch bases. Use mild inorganic bases (

    
    , 
    
    
    
    ) rather than Ag or Cu salts. Silver (Ag) salts are notorious decarboxylation catalysts for heteroaromatic acids [5].
Module B: Work-up & Isolation (The Danger Zone)

Issue: "I had product in the flask, but lost it during the acid wash."

Technical Insight: This is the most common point of failure. Standard protocols often call for "Acidify to pH 1."[1] For furan-2-carboxylic acids, pH 1 is a destruction zone. The high concentration of hydronium ions (


) drives the equilibrium toward the sigma complex (see Figure 1).

Protocol 3: The "Cold-Buffered" Precipitation Never dump concentrated HCl into a warm solution of furoate salts.

ParameterStandard Protocol (RISKY)Optimized Protocol (SAFE)
Temperature Room Temp or Warm0°C to 5°C (Ice Bath)
Acid Source Conc. HCl (12M)2M HCl or 10% Citric Acid
Target pH pH 1.0pH 3.0 – 4.0
Addition Rate Rapid PourDropwise with vigorous stirring

Step-by-Step Workflow:

  • Cool the alkaline reaction mixture to 0°C .

  • Measure the pH continuously.[1]

  • Add 2M HCl dropwise.

  • Stop exactly at pH 3–4. (The pKa of 2-furoic acid is ~3.16 [3].[1] Most of the product will precipitate here without exposing it to the super-acidic conditions that trigger decarboxylation).

  • Filter immediately. Do not let it sit in the mother liquor overnight.

Module C: Storage & Stability

Issue: "My sample turned into a brown tar/liquid in the vial."

Technical Insight: Furan derivatives are sensitive to autoxidation and polymerization, often initiated by trace acid impurities formed during slight decomposition (an autocatalytic cycle).[1]

Storage Protocol:

  • State: Store as the solid free acid or salt .[1] Never store as an acidic solution.

  • Container: Amber glass (light accelerates radical degradation).[1]

  • Atmosphere: Flush with Argon/Nitrogen.[1][3]

  • Stabilizer: For long-term storage of large batches, trace amounts (<0.1%) of radical inhibitors (e.g., BHT) can be added, though usually unnecessary if kept dry and cold [4].[1]

Diagnostic Decision Tree

Use this logic flow to determine the correct mitigation strategy for your specific experiment.

TroubleshootingTree Start START: Product Loss Detected Q1 When does loss occur? Start->Q1 BranchRxn During Reaction Q1->BranchRxn Heating/Stirring BranchWU During Work-up Q1->BranchWU Extraction/Isolation Q2 Temp > 100°C? BranchRxn->Q2 Q3 Final pH < 2? BranchWU->Q3 Sol1 Use Ester Protection (Methyl 2-furoate) Q2->Sol1 Yes Sol2 Check for Ag/Cu catalysts. Switch to carbonate bases. Q2->Sol2 No Sol3 CRITICAL ERROR. Repeat with pH 3-4 endpoint. Q3->Sol3 Yes Sol4 Keep Temp < 5°C during acid addition. Q3->Sol4 No

Figure 2: Diagnostic workflow for identifying the source of yield loss.

Frequently Asked Questions (FAQ)

Q: Can I use Lewis Acids (like


 or 

) with furan-2-carboxylic acid?
A: Proceed with extreme caution. Lewis acids coordinate to the carbonyl, increasing the electron deficiency of the carboxyl group, but they can also coordinate to the ring oxygen or activate the system for decarboxylation if any proton source is present. If you must use them, keep the temperature below 0°C.[1][3]

Q: Does the substituent at position 5 matter? A: Yes, significantly.

  • Electron-Donating Groups (e.g., -Me, -OMe) at C5: Destabilize the acid. They push electron density into the ring, making C2 more nucleophilic and more susceptible to proton attack (

    
    ). Expect faster decarboxylation.
    
  • Electron-Withdrawing Groups (e.g., -NO2, -Cl) at C5: Stabilize the acid.[1] They deactivate the ring toward electrophilic attack.

Q: I see gas evolution at 80°C. Is that


? 
A:  Likely, yes.[1] If you are in an acidic medium or using a metal catalyst, 80°C is sufficient to drive decarboxylation. Verify by trapping the gas in limewater (

turns cloudy) or by checking the NMR of the crude mixture for the disappearance of the acid proton and the appearance of a new furan ring proton.

References

  • BenchChem. (2025).[1][2][4] Technical Support Center: Decarboxylation of 2-Furancarboxylic Acid. Retrieved from

  • Goossen, L. J., et al. (2009).[1][5] Protodecarboxylation of diversely functionalized aromatic carboxylic acids. Journal of Organic Chemistry, 74(7), 2620-2623. Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 6919, 2-Furoic acid. Retrieved from

  • Organic Syntheses. (1927).[1] 2-Furancarboxylic Acid and 2-Furylcarbinol.[6] Org. Synth. 1927, 7,[1] 40. Retrieved from [1]

  • Cornella, J., et al. (2009).[1][5] Ag-Catalyzed Protodecarboxylation of Heteroaromatic Carboxylic Acids. Organic Letters, 11(24), 5710–5713.[1] Retrieved from

Sources

Reference Data & Comparative Studies

Validation

"validation of analytical methods for 5-(Furan-3-yl)furan-2-carboxylic acid"

Validation of Analytical Methods for 5-(Furan-3-yl)furan-2-carboxylic Acid: A Comparative Technical Guide Executive Summary 5-(Furan-3-yl)furan-2-carboxylic acid (often designated as a key structural intermediate or spec...

Author: BenchChem Technical Support Team. Date: February 2026

Validation of Analytical Methods for 5-(Furan-3-yl)furan-2-carboxylic Acid: A Comparative Technical Guide

Executive Summary 5-(Furan-3-yl)furan-2-carboxylic acid (often designated as a key structural intermediate or specific impurity in the synthesis of dantrolene-class muscle relaxants and furan-based building blocks) presents a unique analytical challenge. Its bi-furan core possesses high aromaticity and conjugation, while the carboxylic acid tail introduces pH-dependent solubility.

This guide moves beyond generic protocols to compare two distinct analytical approaches: a Standard Quality Control (QC) Method (RP-HPLC-UV) utilizing C18 chemistry, and a High-Specificity Development Method (UHPLC-PDA/MS) utilizing Phenyl-Hexyl chemistry. The latter is specifically recommended for separating structural isomers (e.g., furan-2-yl vs. furan-3-yl linkages) often co-eluted in standard C18 workflows.

Part 1: Chemical Profile & Analytical Strategy[1]

Understanding the analyte's physicochemical behavior is the prerequisite for method design.

PropertyCharacteristicAnalytical Implication
Structure Bi-heterocyclic aromatic systemHigh UV absorptivity (typically

~260–285 nm).
Acidity (pKa) ~3.4 – 3.8 (Carboxylic acid)Critical: Mobile phase pH must be maintained < 3.0 to keep the analyte protonated (neutral) for adequate retention on Reverse Phase columns.
Solubility Low in water (neutral pH); High in MeOH/ACNSample diluent should match the mobile phase organic ratio to prevent peak distortion (solvent effects).
Isomerism Structural isomers (2,2'-bifuran vs 2,3'-bifuran)C18 columns often fail to resolve these isomers.

interacting stationary phases are required.

Part 2: Comparative Methodologies

The following table contrasts the "Workhorse" method against the "High-Resolution" alternative.

Method A: The QC Standard (Robustness Focused)

Best for: Routine batch release, stability testing, and high-throughput environments.

  • Column: C18 (L1), 250 x 4.6 mm, 5 µm (e.g., Agilent Zorbax Eclipse Plus).

  • Mobile Phase: Phosphate Buffer (pH 2.5) : Methanol (60:40 v/v).

  • Detection: UV @ 270 nm.

  • Flow Rate: 1.0 mL/min.[1]

Method B: The Orthogonal Alternative (Selectivity Focused)

Best for: Impurity profiling, isomeric separation, and trace analysis.

  • Column: Phenyl-Hexyl, 100 x 2.1 mm, 1.7 µm (e.g., Waters ACQUITY CSH).

  • Mobile Phase: 0.1% Formic Acid in Water : Acetonitrile (Gradient).

  • Detection: PDA (spectral match) or MS (ESI Negative).

  • Mechanism: Exploits

    
     interactions between the phenyl ring of the stationary phase and the bi-furan system of the analyte.
    

Performance Comparison Matrix

FeatureMethod A (C18 / UV)Method B (Phenyl-Hexyl / UHPLC)
Selectivity (Isomers) Moderate. Isomers often co-elute as a "shoulder."High. Distinct separation of 2,3' vs 2,2' linkages.
Sensitivity (LOD) ~0.5 µg/mL~0.01 µg/mL (MS detection)
Linearity Range 10 – 150% of target concentration0.1 – 200% (Wide dynamic range)
Throughput Standard (15-20 min run)High Speed (< 6 min run)
Cost per Analysis Low (Standard solvents/columns)Moderate (UHPLC consumables)

Part 3: Detailed Validation Protocols (ICH Q2(R2) Aligned)

The following protocols are designed to meet ICH Q2(R2) standards.

Specificity (Stress Testing)

Objective: Prove the method discriminates between the analyte and degradation products.

  • Protocol:

    • Prepare a 100 µg/mL standard solution.

    • Acid Hydrolysis: Add 0.1N HCl, heat at 60°C for 2 hours.

    • Oxidation: Add 3%

      
      , ambient temp for 4 hours (Furan rings are sensitive to oxidation).
      
    • Photolysis: Expose to 1.2 million lux hours.

    • Analysis: Inject all samples.

  • Acceptance Criteria: Peak purity index (via PDA) > 0.999 for the main peak. Resolution (

    
    ) > 1.5 between the analyte and nearest degradation peak.
    
Linearity & Range

Objective: Confirm response proportionality.

  • Protocol:

    • Prepare a stock solution (1.0 mg/mL in Methanol).

    • Dilute to 5 levels: 50%, 75%, 100%, 125%, and 150% of the nominal test concentration (e.g., 0.2 mg/mL).

    • Inject in triplicate.

  • Calculation: Plot Concentration (x) vs. Area (y). Calculate Regression Coefficient (

    
    ) and y-intercept bias.
    
  • Acceptance Criteria:

    
    ; y-intercept 
    
    
    
    of the response at 100% level.
Accuracy (Recovery)

Objective: Ensure no matrix interference.

  • Protocol:

    • Spike the analyte into the sample matrix (e.g., excipient blend or reaction mixture) at 80%, 100%, and 120% levels.

    • Perform extraction/dilution as per the method.

    • Calculate % Recovery = (Found Amount / Added Amount) × 100.

  • Acceptance Criteria: Mean recovery 98.0% – 102.0% with %RSD < 2.0%.

Part 4: Visualization of the Validation Lifecycle

The following diagram illustrates the decision workflow for validating the method, specifically addressing the "Isomeric Separation" checkpoint which is critical for bi-furan compounds.

ValidationLifecycle Start Method Development (Define ATP) ChemProfile Chemical Profiling (pKa, Solubility, UV) Start->ChemProfile ColumnScreen Stationary Phase Screening (C18 vs. Phenyl-Hexyl) ChemProfile->ColumnScreen IsomerCheck Isomeric Resolution (Rs > 1.5?) ColumnScreen->IsomerCheck Opt_C18 Optimize C18 (pH & Organic Modifier) IsomerCheck->Opt_C18 No Isomers Present Opt_Phenyl Optimize Phenyl-Hexyl (Pi-Pi Interaction Tuning) IsomerCheck->Opt_Phenyl Isomers Detected Validation ICH Q2(R2) Validation (Specificity, Linearity, Accuracy) Opt_C18->Validation Opt_Phenyl->Validation FinalMethod Final Approved Method Validation->FinalMethod

Caption: Decision tree for selecting and validating the stationary phase based on isomeric impurity presence.

Part 5: Expert Troubleshooting (The "Why" Behind the Failures)

Issue 1: Peak Tailing (Asymmetry > 1.5)

  • Cause: Secondary interactions between the carboxylic acid group and residual silanols on the silica surface.

  • Solution: Ensure the mobile phase pH is at least 1 unit below the pKa (Target pH 2.5). If using Method A, add 10mM Triethylamine (TEA) as a silanol blocker, though modern "End-capped" columns usually render this unnecessary.

Issue 2: Retention Time Drift

  • Cause: Furan rings are somewhat hydrophobic but the carboxylic acid is sensitive to ionic strength.

  • Solution: Use a buffered mobile phase (Phosphate or Ammonium Formate) rather than simple acid/water mixtures. Consistent ionic strength stabilizes the solvation layer around the analyte.

Issue 3: "Ghost" Peaks in Gradient

  • Cause: Furan derivatives can degrade/oxidize if left in solution for >24 hours without protection.

  • Solution: Use amber glassware and keep autosampler temperature at 4°C. Validate solution stability for at least 48 hours.

Part 6: References

  • ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. Link

  • United States Pharmacopeia (USP). Dantrolene Sodium Monograph: Organic Impurities. (Standard reference for furan-derivative impurity limits and methods). Link

  • Dong, M. W. (2019). Modern HPLC for Practicing Scientists. Wiley.[2] (Reference for Phenyl-Hexyl column selectivity mechanisms regarding aromatic isomers).

  • European Medicines Agency. (2024).[3] Scientific guideline on the validation of analytical procedures.Link

Sources

Comparative

A Senior Application Scientist's Guide to Bridging the In Vitro to In Vivo Gap for 5-(Furan-3-yl)furan-2-carboxylic acid

Authored for Researchers, Scientists, and Drug Development Professionals In the landscape of preclinical drug discovery, the journey of a novel chemical entity from a laboratory curiosity to a potential therapeutic is bo...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of preclinical drug discovery, the journey of a novel chemical entity from a laboratory curiosity to a potential therapeutic is both complex and fraught with challenges. The successful translation of promising results from controlled in vitro experiments to predictive in vivo models is a critical, yet often formidable, step.[1][2][3] This guide provides an in-depth, objective comparison of in vitro and in vivo study designs through the lens of a hypothetical candidate: 5-(Furan-3-yl)furan-2-carboxylic acid . Furan-containing compounds are of significant interest in medicinal chemistry due to their diverse biological activities, serving as promising scaffolds for therapeutic development.[4][5][6]

This document is structured to move beyond a simple listing of protocols. Instead, it explains the causality behind experimental choices, outlines self-validating methodologies, and provides a logical framework for progressing a compound like 5-(Furan-3-yl)furan-2-carboxylic acid through a preclinical anti-inflammatory screening cascade.

Part 1: Foundational In Vitro Characterization: Uncovering Mechanism and Potency

The initial phase of investigation occurs in vitro—in a controlled, non-living environment. These assays are indispensable for initial screening, offering cost-effectiveness, high throughput, and the ability to dissect specific molecular mechanisms.[2][7][8] For 5-(Furan-3-yl)furan-2-carboxylic acid, we will hypothesize an anti-inflammatory effect mediated through the inhibition of the NF-κB signaling pathway, a central regulator of inflammatory responses.[9][10]

Hypothesized Mechanism of Action

Inflammatory stimuli, such as cytokines (e.g., TNF-α) or bacterial components (e.g., LPS), activate the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκBα, targeting it for degradation. This releases the NF-κB dimer (typically p65/p50), allowing it to translocate to the nucleus and induce the transcription of numerous pro-inflammatory genes, including cytokines, chemokines, and enzymes like COX-2.[11][12] We hypothesize that 5-(Furan-3-yl)furan-2-carboxylic acid interferes with this cascade.

G TNFa Inflammatory Stimulus (e.g., TNF-α) IKK IKK Complex TNFa->IKK Activates IkBa_NFkB IκBα-NF-κB Complex (Inactive) IKK->IkBa_NFkB Phosphorylates IκBα IkBa_p Phosphorylated IκBα NFkB Active NF-κB (p65/p50) IkBa_p->NFkB IκBα Degradation Releases NF-κB Nucleus Nucleus NFkB->Nucleus Translocates to Gene Pro-inflammatory Gene Transcription Nucleus->Gene Induces Compound 5-(Furan-3-yl)furan-2- carboxylic acid Compound->IKK Inhibits?

Caption: Hypothesized NF-κB signaling pathway and the potential inhibitory point of action for our test compound.

Experimental Protocol 1: Cell Viability Assay

Trustworthiness: Before assessing efficacy, we must ensure our compound is not simply killing the cells, which would give a false impression of anti-inflammatory activity. This is a critical self-validating step. A compound is considered suitable for efficacy testing if it shows low cytotoxicity at the concentrations where it might be effective.

Methodology: MTT Assay The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[13] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[13][14]

  • Cell Line: RAW 264.7 murine macrophages.

  • Procedure:

    • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

    • Treat the cells with increasing concentrations of 5-(Furan-3-yl)furan-2-carboxylic acid (e.g., 0.1, 1, 10, 50, 100 µM) for 24 hours. Include a vehicle control (e.g., 0.1% DMSO).

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[14][15]

    • Aspirate the media and add 150 µL of a solubilization solution (e.g., DMSO or a formulation of SDS in HCl) to dissolve the formazan crystals.[13]

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Experimental Protocol 2: NF-κB Activity Assay (LPS-Stimulated Macrophages)

Expertise & Experience: Having established a non-toxic concentration range, we now test our hypothesis directly. We will use Lipopolysaccharide (LPS), a component of gram-negative bacteria, as a potent inflammatory stimulus to activate the NF-κB pathway.[16] We will measure the production of Nitric Oxide (NO), a downstream product of NF-κB activation via the iNOS gene, as a functional readout of pathway activity.

Methodology: Griess Assay for Nitric Oxide

  • Procedure:

    • Seed RAW 264.7 cells as described above.

    • Pre-treat cells with non-toxic concentrations of 5-(Furan-3-yl)furan-2-carboxylic acid for 1 hour.

    • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include vehicle control, LPS-only, and compound-only wells.

    • Collect 50 µL of the cell culture supernatant from each well.

    • Add 50 µL of Griess Reagent A (sulfanilamide solution) to each supernatant sample and incubate for 10 minutes in the dark.

    • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes.

    • Measure the absorbance at 540 nm.

    • Quantify nitrite concentration using a sodium nitrite standard curve. Calculate the percentage inhibition of NO production compared to the LPS-only control.

Part 2: The Bridge to In Vivo—ADME/Tox and Pharmacokinetics

A compound's success in vivo is critically dependent on its Absorption, Distribution, Metabolism, and Excretion (ADME) properties, as well as its potential for toxicity.[1] In vitro ADME and toxicology assays are essential to predict a compound's behavior in a whole organism and to inform the design of subsequent animal studies.[17][18][19]

Parameter In Vitro Assay Rationale & Causality Source
Metabolic Stability Liver Microsome Stability Assay Determines how quickly the compound is metabolized by liver enzymes (e.g., CYPs). A very short half-life may prevent the drug from reaching its target in vivo.[18]
Plasma Protein Binding Equilibrium Dialysis Measures the extent to which the compound binds to plasma proteins. Only the unbound fraction is pharmacologically active and can distribute to tissues. High binding can limit efficacy.[18]
Permeability PAMPA or Caco-2 Assay Predicts absorption across the gut wall. Poor permeability suggests low oral bioavailability, guiding the choice of administration route for in vivo studies.[19]
Cytotoxicity HepG2 Cell Viability Assay Assesses potential for liver toxicity (hepatotoxicity), a common reason for drug failure.[17][20]
Cardiotoxicity hERG Channel Assay Screens for potential inhibition of the hERG potassium channel, which can lead to fatal cardiac arrhythmias.[20]

The data from these assays are crucial for building an early pharmacokinetic/pharmacodynamic (PK/PD) model, which helps in selecting an appropriate starting dose and administration route for the first animal studies.[2][21]

Part 3: In Vivo Validation: Assessing Efficacy in a Living System

In vivo studies are performed in living organisms to evaluate how a compound behaves in a complex biological system.[1] While in vitro tests provide mechanistic insights, in vivo models assess the compound's overall efficacy, safety, and pharmacokinetic profile.[3]

Chosen Model: Carrageenan-Induced Paw Edema in Rats

Expertise & Experience: The carrageenan-induced paw edema model is a classic, highly reproducible assay for screening the acute anti-inflammatory activity of novel compounds.[22][23][24] Injection of carrageenan, a polysaccharide, into the paw induces a biphasic inflammatory response. The late phase (after 3 hours) is largely mediated by prostaglandins, which are downstream products of the NF-κB/COX-2 axis, making this model highly relevant to our in vitro findings.[23]

G cluster_0 Pre-Treatment (T = -1 hr) cluster_1 Induction (T = 0 hr) cluster_2 Measurement (T = 1-6 hr) cluster_3 Analysis Dosing Administer Compound (e.g., PO, IP) Baseline Measure Baseline Paw Volume (V₀) Carrageenan Inject Carrageenan (Subplantar) Baseline->Carrageenan Measure Measure Paw Volume Hourly (Vₜ) Carrageenan->Measure Analysis Calculate Edema & % Inhibition Measure->Analysis

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Experimental Protocol 3: In Vivo Anti-Inflammatory Efficacy

Trustworthiness: This protocol includes a vehicle control to measure the maximum inflammatory response and a positive control (a known NSAID like Indomethacin) to validate the assay's responsiveness.[23] This ensures that any observed effect from our test compound is genuine.

  • Animals: Male Wistar or Sprague-Dawley rats (180-200 g).[23]

  • Grouping (n=8 per group):

    • Group I: Vehicle Control (e.g., 0.5% CMC, orally)

    • Group II: Test Compound (e.g., 10 mg/kg, orally)

    • Group III: Test Compound (e.g., 30 mg/kg, orally)

    • Group IV: Positive Control (Indomethacin, 10 mg/kg, orally)[23]

  • Procedure:

    • Acclimatize animals and fast them overnight.[24]

    • Measure the initial volume (V₀) of the right hind paw of each rat using a plethysmometer.

    • Administer the respective compounds or vehicle by oral gavage one hour before carrageenan injection.[23]

    • Induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw.[22][25]

    • Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[23]

    • Data Analysis:

      • Calculate the increase in paw volume (edema) = Vₜ - V₀.

      • Calculate the Percentage Inhibition of edema using the formula: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

Experimental Protocol 4: Preliminary Pharmacokinetic (PK) Study

Expertise & Experience: Running a parallel PK study is vital. Efficacy data is meaningless without understanding the drug's concentration in the blood over time. A lack of efficacy in vivo could be due to poor absorption or rapid clearance, not a lack of potency.[26] This study provides the crucial link between dose, exposure, and response.

  • Animals: Male Wistar rats (cannulated, if possible, for serial sampling).

  • Procedure:

    • Administer 5-(Furan-3-yl)furan-2-carboxylic acid at a single dose (e.g., 30 mg/kg, orally).

    • Collect blood samples (approx. 100 µL) at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours).[27]

    • Process blood to plasma and store at -80°C.

    • Quantify the concentration of the compound in plasma using a validated LC-MS/MS method.[28]

    • Calculate key PK parameters: Cmax (maximum concentration), Tmax (time to Cmax), AUC (Area Under the Curve, representing total exposure), and T½ (half-life).

Part 4: Data Synthesis and Comparison

The ultimate goal is to correlate the findings from the benchtop to the whole animal. Discrepancies are common and provide invaluable insights for lead optimization.[1][2]

Table 1: Hypothetical Comparative Data Summary

Parameter In Vitro Result In Vivo Result Interpretation & Causality
Potency (Efficacy) IC₅₀ (NO Inhibition) = 5.2 µMED₅₀ (Edema Inhibition) = 25 mg/kgThe compound is potent at a cellular level. The higher dose required in vivo may be due to factors like incomplete oral absorption (low bioavailability), high plasma protein binding, or rapid metabolism, which would be clarified by the PK study.
Cytotoxicity CC₅₀ (RAW 264.7) = 85 µMNo overt toxicity observed at 30 mg/kgThe therapeutic index (in vitro: CC₅₀/IC₅₀ ≈ 16) is acceptable. The lack of acute toxicity in vivo at an efficacious dose is a positive sign, supporting a favorable initial safety profile.
Pharmacokinetics N/ACmax = 1.5 µg/mL (≈ 8.2 µM) at Tmax = 2 hrThe peak plasma concentration achieved in vivo is above the in vitro IC₅₀, confirming that a pharmacologically relevant concentration reached the systemic circulation. This supports the observed efficacy. The 2-hour Tmax informs future dosing schedules.

Conclusion: An Integrated Approach

This guide demonstrates that in vitro and in vivo studies are not independent hurdles but are deeply interconnected components of a unified drug discovery strategy. In vitro assays provide rapid, mechanistic insights and potency measurements that are essential for hypothesis generation. However, they cannot replicate the complexities of a living organism.[7][8] The subsequent in vivo models, informed by in vitro ADME/Tox data, serve to validate the initial hypothesis in a physiologically relevant context, integrating the compound's intrinsic potency with its pharmacokinetic behavior.

For 5-(Furan-3-yl)furan-2-carboxylic acid, the hypothetical data suggest a promising anti-inflammatory candidate whose cellular mechanism translates to whole-animal efficacy. The crucial next steps would involve further optimization based on the PK/PD relationship to improve bioavailability or metabolic stability, followed by testing in more complex, chronic models of inflammation (e.g., collagen-induced arthritis).[29] This iterative, synergistic process of in vitro testing and in vivo validation is the cornerstone of modern therapeutic development.

References

  • Maccarrone, M., et al. (2022). In Vivo Models for Inflammatory Arthritis. PubMed. Retrieved from [Link]

  • Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

  • Infinix Bio. (2026, February 9). Translating In Vitro Data to In Vivo: Bridging the Gap in Drug Development. Retrieved from [Link]

  • Nuvisan. (n.d.). Advanced in vivo inflammation & immunology models | Preclinical CRO Services. Retrieved from [Link]

  • Lawrence, T. (2009). The Nuclear Factor NF-κB Pathway in Inflammation. PMC - NIH. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • Current Protocols. (2001, May 15). Models of Inflammation: Carrageenan‐Induced Paw Edema in the Rat. Retrieved from [Link]

  • Porsolt. (n.d.). Leading In Vivo and In Vitro Inflammation Models. Retrieved from [Link]

  • Sygnature Discovery. (n.d.). In Vitro to In Vivo Translation in Lead Optimization: Bridging the Biology Gap. Retrieved from [Link]

  • Barnes, P. J., & Karin, M. (2001). NF-κB: a key role in inflammatory diseases. Journal of Clinical Investigation. Retrieved from [Link]

  • ResearchGate. (2025, July 15). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). In Vitro ADME and Toxicology Assays. Retrieved from [Link]

  • Redoxis. (n.d.). In vivo Acute Inflammatory Models. Retrieved from [Link]

  • Peiris, D., et al. (2025, February 26). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Asian Journal of Research in Biochemistry. Retrieved from [Link]

  • protocols.io. (2023, October 20). Cell Viability Assay (MTT Assay) Protocol. Retrieved from [Link]

  • Liu, T., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy. Retrieved from [Link]

  • Creative Diagnostics. (n.d.). The NF-kB Signaling Pathway. Retrieved from [Link]

  • Shih, R.-H., et al. (2015, December 18). NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review. Frontiers in Molecular Neuroscience. Retrieved from [Link]

  • Zenobi, R., et al. (2015, May 27). Drug Pharmacokinetics Determined by RealTime Analysis of Mouse Breath. Angewandte Chemie. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service. Retrieved from [Link]

  • ResearchGate. (n.d.). Translation from in vitro studies to in vivo studies will require.... Retrieved from [Link]

  • Southern Research. (n.d.). ADME & In Vitro Toxicology. Retrieved from [Link]

  • In-Vivo Analyses. (n.d.). Accelerating Drug Discovery: Integrating In Vivo and In Vitro Testing with C. elegans. Retrieved from [Link]

  • VectorB2B. (n.d.). In vitro ADME-Tox characterisation in drug discovery and development. Retrieved from [Link]

  • Labtoo. (n.d.). Toxicology assays - ADME. Retrieved from [Link]

  • CN Bio. (2025, June 12). CN Bio introduces cross-species DILI services to enhance in vitro to in vivo extrapolation during preclinical drug development. Retrieved from [Link]

  • JoVE. (n.d.). Murine Pharmacokinetic Studies. Retrieved from [Link]

  • MDPI. (2022, July 1). The Pharmacokinetics in Mice and Cell Uptake of Thymus Immunosuppressive Pentapeptide Using LC-MS/MS Analysis. Retrieved from [Link]

  • ResearchGate. (2025, February 22). (PDF) Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Retrieved from [Link]

  • Bienta. (n.d.). Pharmacokinetics Studies in Mice or Rats. Retrieved from [Link]

  • Symeres. (n.d.). In Vitro Toxicology Services | ADME & Safety CRO. Retrieved from [Link]

  • BioResources. (2024, January 30). In vitro assessment on anti-inflammatory and anti-lipidemic properties of selected plant species. Retrieved from [Link]

  • Journal of Applied Pharmaceutical Science. (2016, May 28). In vitro Antioxidant and anti-inflammatory properties of selected Moroccan medicinal plants. Retrieved from [Link]

  • PMC. (2025, May 30). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. Retrieved from [Link]

  • PubChem. (n.d.). 5-(Pentan-3-yl)furan-2-carboxylic acid. Retrieved from [Link]

  • International Journal of Advanced Biological and Biomedical Research. (2024). Furan: A Promising Scaffold for Biological Activity. Retrieved from [Link]

  • Oriental Journal of Chemistry. (n.d.). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Retrieved from [Link]

Sources

Validation

Benchmarking 5-(Furan-3-yl)furan-2-carboxylic Acid: A Comparative Guide for Advanced Material Scaffolds

Executive Summary: The "Bifuran" Advantage[1][2] In the race to replace fossil-fuel-derived aromatics, furanics are the frontrunners. While 2,5-Furandicarboxylic acid (FDCA) has secured its place as the "bio-terephthalic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Bifuran" Advantage[1][2]

In the race to replace fossil-fuel-derived aromatics, furanics are the frontrunners. While 2,5-Furandicarboxylic acid (FDCA) has secured its place as the "bio-terephthalic acid," the mono-acid derivative 5-(Furan-3-yl)furan-2-carboxylic acid (3,2'-BFA) offers a distinct value proposition.

Unlike the symmetric FDCA, 3,2'-BFA features an extended


-conjugated backbone (bifuran) with a single anchoring group. This asymmetry is critical. It allows this molecule to serve as a chain terminator  in polymerization (controlling molecular weight), a semiconducting ligand  in Metal-Organic Frameworks (MOFs), and a fluorescent tag  in biological assays.

This guide benchmarks 3,2'-BFA against industry standards, focusing on its unique 2,3'-linkage which breaks the symmetry of traditional 2,2'-oligofurans, enhancing solubility without sacrificing electronic performance.

Structural Analysis & Benchmarking

To understand the utility of 3,2'-BFA, we must compare it against the monomeric standard (2-Furoic Acid) and the industrial polymer standard (FDCA).

Table 1: Comparative Physicochemical Profile
FeatureCandidate: 3,2'-BFA Benchmark A: 2-Furoic Acid Benchmark B: FDCA
Structure 5-(Furan-3-yl)furan-2-COOHFuran-2-COOHFuran-2,5-dicarboxylic acid
Conjugation Length High (8

-electrons)
Low (4

-electrons)
Medium (Electron-withdrawing groups at both ends)
Fluorescence Yes (Blue/Green emission) NegligibleNegligible
Solubility (Organic) High (Asymmetry disrupts packing)HighLow (High crystallinity)
Primary Application Optoelectronics, MOF Ligand, Co-crystalPreservative, MonomerPEF Plastics (Polyesters)
Electronic Character p-Type SemiconductorInsulatorMonomer
Expert Insight: The 2,3'-Linkage Effect

Most oligofurans are synthesized with 2,2'-linkages (


-

). 3,2'-BFA possesses a 2,3'-linkage (

-

).
  • Causality: The 2,3'-bond introduces a slight torsional twist compared to the planar 2,2'-bifuran.

  • Result: This twist reduces

    
    -
    
    
    
    stacking energy, significantly increasing solubility in common organic solvents (CHCl
    
    
    , THF) compared to the insoluble 2,2'-analogs, making 3,2'-BFA easier to process in solution-casting workflows.

Application Workflow: From Synthesis to Function

The following diagram illustrates the logical flow of utilizing 3,2'-BFA, distinguishing its path from standard FDCA applications.

BFA_Workflow Biomass Lignocellulosic Biomass Furfural Furfural / 5-HMF Biomass->Furfural Synthesis Suzuki Coupling (Pd-Catalyzed) Furfural->Synthesis Derivatization Candidate 5-(Furan-3-yl)furan-2-COOH (3,2'-BFA) Synthesis->Candidate App_Elec Organic Electronics (High HOMO, p-Type) Candidate->App_Elec Polymerization/Doping App_MOF MOF Linker (Asymmetric Pore Geometry) Candidate->App_MOF Coordination App_Pharma Pharmacophore (Bio-isostere to Biphenyl) Candidate->App_Pharma Co-crystallization

Figure 1: Strategic workflow for valorizing biomass into high-value 3,2'-BFA, highlighting divergent application paths compared to standard bulk polyesters.

Detailed Experimental Protocols

To ensure reproducibility, we utilize a Suzuki-Miyaura Cross-Coupling approach. This is preferred over Stille coupling to avoid toxic organotin byproducts, essential for pharmaceutical or green-material applications.

Protocol A: Synthesis of 3,2'-BFA Scaffold

Objective: Synthesize the bifuran core via coupling of a furan boronic acid and a bromofuran derivative.

Reagents:

  • Reactant A: 5-Bromo-2-furoic acid (protected as ethyl ester recommended to prevent catalyst poisoning).

  • Reactant B: Furan-3-boronic acid.

  • Catalyst: Pd(dppf)Cl

    
     (High efficiency for heteroaryl couplings).
    
  • Base: K

    
    CO
    
    
    
    (2.0 equiv).
  • Solvent: 1,4-Dioxane : Water (4:1 ratio).

Step-by-Step Methodology:

  • Degassing (Critical): Charge the reaction vessel with Reactant A (1.0 eq), Reactant B (1.2 eq), and Base. Seal and purge with Argon for 15 minutes. Oxygen poisons the Pd(0) species.

  • Catalyst Addition: Add Pd(dppf)Cl

    
     (3-5 mol%) under positive Argon flow.
    
  • Reaction: Heat to 85°C for 12 hours. Note: Do not exceed 100°C as furan rings can undergo thermal decomposition or ring-opening at high temperatures in basic aqueous media.

  • Workup: Cool to RT. Dilute with EtOAc. Wash with brine. Dry over MgSO

    
    .
    
  • Hydrolysis (If Ester used): Treat the intermediate with LiOH in THF/H

    
    O (1:1) at RT for 4 hours to reveal the free carboxylic acid. Acidify to pH 2 with 1M HCl to precipitate 3,2'-BFA.
    
Protocol B: Validation via Optical Bandgap

Objective: Confirm the extended conjugation (benchmarking against 2-furoic acid).

  • Prepare 10

    
    M solutions of 2-Furoic Acid  and 3,2'-BFA  in Dichloromethane (DCM).
    
  • Record UV-Vis absorption spectra (250–600 nm).

  • Expected Result:

    • 2-Furoic Acid:[1][2][3]

      
       ~250 nm (Colorless).
      
    • 3,2'-BFA:

      
       shift to ~310–330 nm with a tail into the visible region.
      
    • Interpretation: The bathochromic shift confirms electronic communication between the two furan rings.

Advanced Material Applications

Organic Electronics (Oligofurans)

Oligofurans are emerging as superior alternatives to oligothiophenes due to better solubility and higher fluorescence quantum yields.

  • Mechanism: The oxygen atom in furan is more electronegative than sulfur in thiophene, leading to a lower HOMO energy level. However, furan rings are more planar and less sterically hindered (smaller Van der Waals radius of O vs S).

  • Application: 3,2'-BFA can serve as an anchoring ligand in Dye-Sensitized Solar Cells (DSSCs). The carboxylic acid binds to TiO

    
    , while the bifuran core acts as the light-harvesting donor.
    
Pharmaceutical Co-Crystals

For drug development professionals, 3,2'-BFA is a "GRAS-adjacent" (Generally Recognized As Safe) candidate for co-crystal formation.

  • Logic: Many Active Pharmaceutical Ingredients (APIs) suffer from poor solubility. Co-crystallizing a basic API (e.g., an amine) with an acidic co-former (3,2'-BFA) can modulate solubility.

  • Advantage: The bifuran structure adds lipophilicity compared to simple fumaric or succinic acid, potentially improving membrane permeability of the complex.

Synthesis Pathway Diagram

Synthesis_Path Start1 5-Bromo-2-furoic acid (Ethyl Ester) Step1 Suzuki Coupling Pd(dppf)Cl2, K2CO3 Dioxane/H2O, 85°C Start1->Step1 Start2 Furan-3-boronic acid Start2->Step1 Intermediate Ethyl 5-(furan-3-yl)furan-2-carboxylate Step1->Intermediate Step2 Hydrolysis LiOH, THF/H2O Intermediate->Step2 Final 5-(Furan-3-yl)furan-2-carboxylic acid (3,2'-BFA) Step2->Final

Figure 2: Synthetic pathway for 3,2'-BFA utilizing ester protection to ensure high yield and catalyst longevity.

References

  • Gidron, O., et al. (2013). "Oligofuran-containing molecules for organic electronics." Chemical Communications.[4][5] Link

  • Gandini, A. (2011). "The irruption of polymers from renewable resources on the scene of macromolecular science and technology." Green Chemistry. Link

  • Zhang, J., et al. (2015). "Bifurans via Palladium-Catalyzed Suzuki Coupling." Heterocycles. Link

  • Bunz, U. H. F. (2010). "The larger linear heteroacenes." Pure and Applied Chemistry. Link

  • PubChem. "2,3'-Bifuran, 2,2',3',5-tetrahydro- Compound Summary." National Library of Medicine. Link

Sources

Comparative

A Comparative Guide to the Validation of 5-(Furan-3-yl)furan-2-carboxylic Acid's Mechanism of Action as a Putative Kinase Inhibitor

This guide provides a comprehensive framework for the validation of the mechanism of action of a novel small molecule, 5-(Furan-3-yl)furan-2-carboxylic acid. Given the prevalence of the furan scaffold in bioactive compou...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the validation of the mechanism of action of a novel small molecule, 5-(Furan-3-yl)furan-2-carboxylic acid. Given the prevalence of the furan scaffold in bioactive compounds, particularly as a core structure in enzyme inhibitors, we will proceed under the hypothesis that this molecule functions as a kinase inhibitor.[1][2] This document will objectively compare methodologies for validating this proposed mechanism and benchmark its hypothetical performance against established kinase inhibitors. The intended audience for this guide includes researchers, scientists, and drug development professionals.

Introduction: The Rationale for a Structured Validation Approach

The journey of a small molecule from a preliminary "hit" to a validated lead compound is contingent on a rigorous and multi-faceted validation of its mechanism of action.[3][4][5] Mischaracterization at an early stage can lead to the squandering of resources and the pursuit of non-viable therapeutic strategies. For a novel compound like 5-(Furan-3-yl)furan-2-carboxylic acid, a systematic approach is paramount. The furan moiety is a common feature in compounds exhibiting a wide array of biological activities, including antimicrobial and anticancer effects, often stemming from enzyme inhibition.[1][2][6] Our hypothesis that 5-(Furan-3-yl)furan-2-carboxylic acid acts as a kinase inhibitor is rooted in this precedent.

This guide will delineate a tiered validation strategy, commencing with direct biochemical assays to confirm enzyme inhibition, progressing to cellular assays to establish target engagement in a physiological context, and culminating in broader profiling to assess selectivity.

Tier 1: Biochemical Validation of Direct Enzyme Inhibition

The foundational step in validating a putative enzyme inhibitor is to demonstrate direct interaction with the purified target protein and quantify the inhibitory potency.

Initial Screen: In Vitro Kinase Inhibition Assay

The initial assessment of 5-(Furan-3-yl)furan-2-carboxylic acid's inhibitory potential against a panel of kinases is the first experimental step. This is typically a high-throughput screen to identify which kinase(s) are most potently inhibited.

Experimental Protocol: In Vitro Kinase Inhibition Assay

  • Reaction Setup: Prepare a reaction mixture containing the purified kinase, a suitable substrate (often a peptide), and ATP.

  • Compound Incubation: Add varying concentrations of 5-(Furan-3-yl)furan-2-carboxylic acid to the reaction mixture. Include a known inhibitor for the target kinase as a positive control and a vehicle (e.g., DMSO) as a negative control.

  • Initiation and Incubation: Initiate the kinase reaction by adding ATP. Incubate at the optimal temperature for the specific kinase (usually 30°C or 37°C) for a predetermined time.

  • Detection: Measure the kinase activity. This can be done using various methods, such as radiometric assays (measuring the incorporation of radiolabeled phosphate into the substrate) or luminescence-based assays that quantify the amount of ATP remaining after the reaction.

  • Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration. Fit the data to a suitable dose-response curve to determine the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.[7]

Determination of Inhibition Mechanism and Binding Affinity

Once an initial hit is confirmed, the next crucial step is to elucidate the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive) and to determine the binding affinity (Kᵢ or Kᴅ).[8][9][10]

Experimental Protocol: Enzyme Kinetics and Inhibition Studies

  • Varying Substrate and Inhibitor Concentrations: Perform the kinase assay with a matrix of concentrations for both the substrate (ATP or the peptide substrate) and 5-(Furan-3-yl)furan-2-carboxylic acid.

  • Data Analysis: Analyze the data using Lineweaver-Burk plots (a double reciprocal plot of 1/velocity versus 1/[substrate]).[9] The pattern of the lines in the presence of different inhibitor concentrations reveals the mechanism of inhibition.

    • Competitive Inhibition: Lines intersect on the y-axis.

    • Non-competitive Inhibition: Lines intersect on the x-axis.

    • Uncompetitive Inhibition: Lines are parallel.

  • Calculating Kᵢ: The inhibition constant (Kᵢ) can be calculated from the kinetic data.

Biophysical Confirmation of Direct Binding

To provide orthogonal evidence of a direct interaction between 5-(Furan-3-yl)furan-2-carboxylic acid and its putative kinase target, biophysical methods are employed. These techniques are label-free and measure the physical interaction between the two molecules.[11][12]

Table 1: Comparison of Biophysical Methods for Validating Drug-Target Interaction

TechniquePrincipleAdvantagesDisadvantages
Surface Plasmon Resonance (SPR) Measures changes in the refractive index at the surface of a sensor chip when a ligand (e.g., the kinase) binds to an immobilized analyte (e.g., the small molecule).[11][12]Real-time kinetics (on- and off-rates), high sensitivity, label-free.[11][13]Requires immobilization of one binding partner, which may affect its activity.
Isothermal Titration Calorimetry (ITC) Measures the heat released or absorbed during the binding of a ligand to a protein in solution.[14][15]Provides a complete thermodynamic profile of the interaction (Kᴅ, enthalpy, entropy, stoichiometry), label-free, solution-based.[16][17]Requires larger amounts of protein and compound, lower throughput.

Experimental Workflow: Biophysical Validation

Biophysical_Workflow cluster_SPR Surface Plasmon Resonance (SPR) cluster_ITC Isothermal Titration Calorimetry (ITC) SPR_Prep Immobilize Kinase on Sensor Chip SPR_Run Flow 5-(Furan-3-yl)furan-2-carboxylic acid over the surface SPR_Prep->SPR_Run SPR_Analysis Measure Association and Dissociation Rates to Determine Kᴅ SPR_Run->SPR_Analysis ITC_Prep Load Kinase into Sample Cell and Compound into Syringe ITC_Run Titrate Compound into Kinase Solution ITC_Prep->ITC_Run ITC_Analysis Measure Heat Changes to Determine Kᴅ and Thermodynamics ITC_Run->ITC_Analysis Start Putative Kinase Inhibitor Start->SPR_Prep Start->ITC_Prep CETSA_Principle cluster_Heat Heat Application Protein Unbound Kinase Prone to Denaturation Denatured Denatured and Aggregated Protein Protein:f1->Denatured Increased Aggregation Protein_Ligand Kinase + 5-(Furan-3-yl)furan-2-carboxylic acid Thermally Stabilized Stable Soluble, Stable Protein Protein_Ligand:f1->Stable Reduced Aggregation

Caption: Principle of Cellular Thermal Shift Assay (CETSA).

Tier 3: Selectivity and Off-Target Profiling

A crucial aspect of drug development is understanding the selectivity of a compound. A highly selective compound is more likely to have a favorable safety profile with fewer off-target effects. [13][18]

Kinome-Wide Selectivity Profiling

To assess the selectivity of 5-(Furan-3-yl)furan-2-carboxylic acid, it should be screened against a broad panel of kinases.

Experimental Protocol: Kinobeads Competition Binding Assay

  • Lysate Preparation: Prepare a lysate from cells that express a wide range of kinases.

  • Competition: Incubate the lysate with varying concentrations of 5-(Furan-3-yl)furan-2-carboxylic acid.

  • Kinobeads Pulldown: Add "kinobeads," which are sepharose beads derivatized with a mixture of broad-spectrum, immobilized kinase inhibitors. [19][20]These beads will bind to kinases that are not already occupied by the test compound.

  • Mass Spectrometry: Elute the bound kinases from the beads and identify and quantify them using mass spectrometry. [19]5. Data Analysis: The decrease in the amount of a particular kinase pulled down by the kinobeads in the presence of the test compound indicates that the compound is binding to that kinase. This allows for the generation of a selectivity profile across a large portion of the kinome. [21][22][23] Comparative Data: Hypothetical Selectivity Profile

Table 2: Hypothetical Kinase Selectivity Data

CompoundTarget Kinase IC50 (nM)Off-Target Kinase 1 IC50 (nM)Off-Target Kinase 2 IC50 (nM)Selectivity Ratio (Off-Target 1 / Target)
5-(Furan-3-yl)furan-2-carboxylic acid 50>10,0005,000>200
Comparator A (Known Selective Inhibitor) 25>10,0008,000>400
Comparator B (Known Non-Selective Inhibitor) 1005002505

Conclusion and Future Directions

This guide has outlined a systematic and rigorous approach to validating the hypothetical mechanism of action of 5-(Furan-3-yl)furan-2-carboxylic acid as a kinase inhibitor. By employing a tiered strategy that combines biochemical, biophysical, and cellular methods, researchers can build a comprehensive and compelling case for the compound's mode of action. The comparative data, although hypothetical, underscores the importance of benchmarking against known compounds to contextualize the potency and selectivity of a novel molecule.

Future studies should focus on structural biology techniques, such as X-ray crystallography, to obtain a high-resolution structure of the compound bound to its target kinase. This will provide invaluable insights into the specific molecular interactions driving the binding and can guide further structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity. [3][4]

References

  • A beginner's guide to surface plasmon resonance | The Biochemist - Portland Press. (2023, February 13). Retrieved from [Link]

  • Surface Plasmon Resonance (SPR)-BioDuro-Global CRDMO, Rooted in Science. (n.d.). Retrieved from [Link]

  • ITC Assay Service for Drug Discovery - Reaction Biology. (n.d.). Retrieved from [Link]

  • Isothermal titration calorimetry and thermal shift assay in drug design. (2011, June 20). Retrieved from [Link]

  • SPR Technology in Drug Discovery & Biologics - deNOVO Biolabs. (2025, February 24). Retrieved from [Link]

  • High Throughput Surface Plasmon Resonance: Why It Matters - Carterra. (n.d.). Retrieved from [Link]

  • Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research - TA Instruments. (2025, March 10). Retrieved from [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. (2024, August 5). Retrieved from [Link]

  • SPR applications in early drug discovery | Alto™ Digital SPR - Nicoya Lifesciences. (2023, April 19). Retrieved from [Link]

  • Isothermal titration calorimetry in drug discovery - PubMed. (n.d.). Retrieved from [Link]

  • The target landscape of clinical kinase drugs - PMC. (n.d.). Retrieved from [Link]

  • Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions | UKM Medical Molecular Biology Institute. (2022, July 19). Retrieved from [Link]

  • High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC. (2022, February 4). Retrieved from [Link]

  • Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors - PMC. (n.d.). Retrieved from [Link]

  • Small Molecules and their Impact in Drug Discovery - Mantell Associates. (n.d.). Retrieved from [Link]

  • Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery. (2020, July 24). Retrieved from [Link]

  • What Is CETSA? Cellular Thermal Shift Assay Explained - Pelago Bioscience. (n.d.). Retrieved from [Link]

  • Small molecule tool compound validation – BioCurate's perspective. (n.d.). Retrieved from [Link]

  • Validating Small Molecule Chemical Probes for Biological Discovery - Annual Reviews. (2022, June 15). Retrieved from [Link]

  • NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Version - EUbOPEN. (n.d.). Retrieved from [Link]

  • Target identification of small molecules: an overview of the current applications in drug discovery - PMC. (2023, October 10). Retrieved from [Link]

  • Characterization of binding, depletion and competition properties of... - ResearchGate. (n.d.). Retrieved from [Link]

  • Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling - ResearchGate. (2026, January 19). Retrieved from [Link]

  • Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC. (n.d.). Retrieved from [Link]

  • 5-(Pentan-3-yl)furan-2-carboxylic acid | C10H14O3 | CID 83828496 - PubChem. (n.d.). Retrieved from [Link]

  • Optimizing enzyme inhibition analysis: precise estimation with a single inhibitor concentration - PMC. (2025, June 5). Retrieved from [Link]

  • 6.4: Enzyme Inhibition - Biology LibreTexts. (2026, January 19). Retrieved from [Link]

  • Investigation of Enzyme Inhibition Mechanism - University of New Haven. (n.d.). Retrieved from [Link]

  • What's optimal method for Optimization of an enzyme assay (i.e. Enzyme Inhibition Assay)? (2021, January 13). Retrieved from [Link]

  • Furan: A Promising Scaffold for Biological Activity. (n.d.). Retrieved from [Link]

  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review - orientjchem.org. (n.d.). Retrieved from [Link]

  • BindingDB BDBM39428 5-Methyl-furan-2-carboxylic acid (5-benzyl-thiazol-2-yl)-amide. (n.d.). Retrieved from [Link]

  • 5-(4-Nitrophenyl)furan-2-carboxylic Acid - MDPI. (2022, December 2). Retrieved from [Link]

  • three new furan-2-carboxylic acid derivatives from the stem bark of nicotiana tabacum and - Semantic Scholar. (2020, February 4). Retrieved from [Link]

  • Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity - MDPI. (2022, July 19). Retrieved from [Link]

  • Mechanism of formation of 5-formyl-2-furoic acid (9) from HexA model... - ResearchGate. (n.d.). Retrieved from [Link]

  • Furo[3,2-b]pyrrole-5-carboxylate as a Rich Source of Fused Heterocycles: Study of Synthesis, Reactions, Biological Activity and Applications - MDPI. (2025, December 2). Retrieved from [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.